N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

• CAS: 305346-12-7

Core Science & Biosynthesis

The Privileged Scaffold: A Technical Guide to Pyrazole-3-Carboxamide Derivatives

Topic: Biological Activity Spectrum of Pyrazole-3-Carboxamide Derivatives Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, Drug Development Professionals

Executive Summary: The Chemical Chameleon

In the landscape of medicinal chemistry, the pyrazole-3-carboxamide scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Unlike generic heterocycles, this specific regioisomer offers a unique vector geometry where the C3-carboxamide moiety serves as a critical hydrogen-bond donor/acceptor interface, while the N1 and C5 positions allow for rigid hydrophobic interactions.

This guide dissects the biological activity spectrum of these derivatives, moving beyond simple phenotypic observations to the molecular mechanisms driving their efficacy in oncology (kinase inhibition), metabolic regulation (CB1 antagonism), and infectious disease.

Synthetic Architecture & Chemical Space

To understand the biological output, one must first master the synthetic input. The construction of the pyrazole-3-carboxamide core typically follows two distinct logic gates: the Cyclocondensation Route (building the ring) or the Functionalization Route (modifying the core).

Core Synthesis Workflow

The most robust pathway involves the Claisen-Schmidt condensation followed by cyclization. This modular approach allows for the independent variation of substituents at positions 1, 4, and 5.

Figure 1: Modular synthesis workflow for pyrazole-3-carboxamide derivatives via the chalcone intermediate.

Structural Activity Relationship (SAR) Logic

The biological versatility of this scaffold is not accidental; it is a function of specific substitution patterns.

The SAR Map

• Position N1 (The Anchor): Critical for hydrophobic pocket occupancy. Bulky aryl groups (e.g., 2,4-dichlorophenyl) are essential for CB1 antagonism but may need to be smaller (e.g., methyl, phenyl) for antimicrobial activity to improve solubility.

• Position C3 (The Effector): The carboxamide group is the primary hydrogen bonding motif.

  • Anticancer:[1][2][3][4] Fused rings or hydrazide-hydrazone linkers here often enhance DNA binding or kinase hinge interaction.

  • CB1 Antagonists: A piperidinyl or bulky alkyl amide is required to stabilize the receptor's inactive state.

• Position C4 (The Spacer): Often a small group (H, Methyl, Halogen). Large groups here can induce steric clash, reducing potency, though some kinase inhibitors tolerate halogens here to fill small hydrophobic pockets.

• Position C5 (The Wing): Usually an aryl group.[3] Electron-withdrawing groups (Cl, NO2) often enhance potency in antimicrobial screens by altering the electronic density of the pyrazole ring.

Figure 2: SAR Logic Map detailing the functional impact of substitutions at key positions.

Therapeutic Spectrum & Mechanistic Insights[1]

Oncology: Kinase Inhibition & DNA Interaction

Pyrazole-3-carboxamides act as ATP-competitive inhibitors against various kinases (EGFR, CDK2, VEGFR). The amide oxygen and nitrogen often form a "hinge binder" motif within the kinase ATP-binding pocket.

Key Data Points:

• EGFR Inhibition: Derivatives with a quinazoline moiety attached to the carboxamide show IC50 values as low as 0.26 µM [1].

• Cell Cycle Arrest: Compounds like P-03 induce G2/M phase arrest and apoptosis in A549 lung cancer cells [2].

Compound Class	Target	Cell Line / Enzyme	Potency (IC50/MIC)	Mechanism
Pyrazole-Quinazoline	EGFR Tyrosine Kinase	Enzymatic Assay	0.26 µM	ATP Competition
Pyrazole-Benzimidazole	Aurora A Kinase	MCF-7 (Breast)	0.83 µM	Mitotic Arrest
N-substituted-3-carboxamide	DNA (Intercalation)	HCT116 (Colon)	13.5 µM	DNA Damage/Apoptosis

Metabolic Regulation: The CB1 Antagonist Paradigm

The most famous application of this scaffold is Rimonabant (SR141716A). It functions as an inverse agonist at the Cannabinoid Type 1 (CB1) receptor.[5][6]

• Mechanism: Rimonabant binds to the CB1 receptor but stabilizes the G-protein-coupled receptor in its inactive conformation, preventing constitutive activity.[5]

• Critical Interaction: The C3-carboxamide oxygen forms a hydrogen bond with Lys192 , while the 2,4-dichlorophenyl group at N1 locks into a hydrophobic pocket formed by transmembrane helices [3].

Figure 3: Mechanism of Inverse Agonism at the CB1 Receptor.

Antimicrobial & Anti-inflammatory Activity

Recent studies have pivoted towards infectious disease. The lipophilic nature of the scaffold allows for penetration of bacterial cell walls.

• Bacterial Targets: S. aureus (Gram +) and E. coli (Gram -).

• Potency: Derivatives with electron-withdrawing groups (e.g., nitro, fluoro) on the N1-phenyl ring have shown MIC values comparable to Ciprofloxacin (0.25 µg/mL) [4].

• Anti-inflammatory: Dual inhibition of COX-2 and soluble Epoxide Hydrolase (sEH) has been observed, providing analgesic effects with reduced gastric toxicity compared to traditional NSAIDs [5].

Experimental Protocols

Protocol A: General Synthesis of 1,5-Diaryl-pyrazole-3-carboxamides

Self-Validating Step: The formation of the intermediate chalcone is confirmed by a distinct color change (yellow/orange precipitate) and a shift in melting point.

• Chalcone Formation:

  • Mix equimolar amounts of substituted acetophenone and aldehyde in ethanol.

  • Add 40% NaOH dropwise at 0°C. Stir at RT for 4-6 hours.

  • Validation: TLC (Hexane:EtOAc 7:3) should show disappearance of starting materials. Pour into ice water, filter the yellow solid.

• Cyclization:

  • Dissolve chalcone in ethanol. Add hydrazine hydrate (2.5 equiv).

  • Reflux for 6-8 hours.

  • Validation: Formation of a white/off-white precipitate upon cooling indicates pyrazoline/pyrazole formation.

• Oxidation (if Pyrazoline formed):

  • If the intermediate is a pyrazoline, oxidize using Iodobenzene diacetate (IBD) or simple air oxidation during reflux in acetic acid to aromatize to pyrazole.

Protocol B: In Vitro Kinase Inhibition Assay (FRET-based)

Rationale: FRET (Fluorescence Resonance Energy Transfer) provides a ratiometric readout less susceptible to compound interference than simple absorbance.

• Preparation: Dilute compounds in DMSO (10 mM stock) to serial concentrations.

• Reaction Mix: Combine Recombinant Kinase (e.g., EGFR), Peptide Substrate (fluorescein-labeled), and ATP (at Km concentration) in reaction buffer (HEPES, MgCl2, MnCl2).

• Incubation: Add test compound. Incubate 60 min at RT.

• Detection: Add EDTA (to stop reaction) and Coating Reagent (binds phosphorylated peptide).

• Readout: Measure Fluorescence Polarization or FRET ratio.

• Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Future Directions

The pyrazole-3-carboxamide scaffold is evolving beyond simple inhibition.

• PROTACs: Researchers are now linking this scaffold to E3 ligase ligands to degrade, rather than just inhibit, oncogenic kinases.

• Multi-Target Ligands (MTDLs): Hybrids combining the pyrazole core with coumarin or quinoline are being designed to tackle drug-resistant bacteria by targeting multiple enzymes simultaneously.

References

• Tao, Y. et al. "Synthesis and anticancer activity of pyrazole derivatives against EGFR and HER-2 tyrosine kinase."[7] Bioorganic & Medicinal Chemistry Letters, 2022. Link

• Reddy, T. et al. "Design, synthesis and anticancer evaluation of novel pyrazole derivatives."[7] European Journal of Medicinal Chemistry, 2017.[4] Link

• Lange, J.H. et al. "Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists." Journal of Medicinal Chemistry, 2004. Link

• Vijesh, A.M. et al. "Synthesis and antimicrobial activity of some new pyrazole derivatives." European Journal of Medicinal Chemistry, 2010. Link

• Abdellatif, K.R. et al. "Pyrazole derivatives as dual COX-2/sEH inhibitors for inflammation." Bioorganic Chemistry, 2021.[8] Link

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• 2. sphinxsai.com [sphinxsai.com]
• 3. jchr.org [jchr.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Cannabinoid Receptor Antagonist | Encyclopedia MDPI [encyclopedia.pub]
• 6. Cannabinoid receptor antagonist - Wikipedia [en.wikipedia.org]
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• 8. d-nb.info [d-nb.info]

Molecular weight and physicochemical characteristics of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

This technical guide provides a comprehensive analysis of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide , a privileged scaffold in medicinal chemistry often utilized in fragment-based drug discovery (FBDD) for targeting kinases and inflammatory pathways.

Executive Summary

N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide (C₁₁H₁₁N₃O₂) represents a critical structural motif in modern drug design. Belonging to the class of pyrazole-3-carboxamides , this molecule serves as a bi-functional scaffold capable of engaging biological targets through both hydrogen bond donor/acceptor systems and hydrophobic

-stacking interactions. It is frequently encountered as a core intermediate in the synthesis of inhibitors for Cyclin-Dependent Kinases (CDKs) , Aurora Kinases , and Isocitrate Dehydrogenase (IDH) mutations.

This guide details its physicochemical architecture, validated synthetic protocols, and structural biology implications for researchers in lead optimization.

Chemical Identity & Molecular Architecture[1]

Parameter	Technical Specification
IUPAC Name	N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide
Common Scaffolds	Pyrazole-3-carboxamide; Anisidine-pyrazole conjugate
Molecular Formula	C₁₁H₁₁N₃O₂
Molecular Weight	217.23 g/mol
Exact Mass	217.0851
SMILES	COc1ccc(NC(=O)c2[nH]ncc2)cc1
CAS Registry	Not explicitly assigned in common public databases; often referenced as a library derivative.[1]

Physicochemical Characteristics (The "Core")

Understanding the physicochemical profile is vital for assessing oral bioavailability and blood-brain barrier (BBB) permeability. The following data is derived from consensus computational modeling and structural analysis.

Quantitative Property Table[2]

Property	Value	Significance in Drug Design
LogP (Lipophilicity)	1.45 ± 0.3	Ideal for oral bioavailability (Lipinski Rule of 5 compliant). Indicates moderate membrane permeability.
Topological Polar Surface Area (TPSA)	71.0 Ų	< 140 Ų suggests good intestinal absorption; < 90 Ų implies potential BBB penetration.
H-Bond Donors (HBD)	2	(Pyrazole-NH, Amide-NH). Critical for active site engagement (e.g., hinge binding in kinases).
H-Bond Acceptors (HBA)	3	(Pyrazole-N, Amide-O, Methoxy-O). Facilitates water solubility and target recognition.
Rotatable Bonds	3	Low flexibility reduces entropic penalty upon binding to protein targets.
pKa (Acidic)	~13.5	The pyrazole NH is weakly acidic; the molecule remains neutral at physiological pH (7.4).

Solubility Profile

• Water: Low to Moderate (< 0.5 mg/mL). Requires co-solvents (DMSO, PEG-400) for biological assays.

• Organic Solvents: Highly soluble in DMSO, Methanol, DMF, and Ethyl Acetate.

Synthetic Pathways & Experimental Protocols

The synthesis of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide is typically achieved via an amidation reaction between 1H-pyrazole-3-carboxylic acid and p-anisidine (4-methoxyaniline) .

Synthetic Workflow Diagram

Figure 1: Convergent synthetic pathway via carboxylic acid activation.

Validated Experimental Protocol (HATU Coupling Method)

Objective: Synthesize N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide with >95% purity.

Reagents:

• 1H-Pyrazole-3-carboxylic acid (1.0 equiv)[2]

• 4-Methoxyaniline (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

• Activation: In a round-bottom flask, dissolve 1H-pyrazole-3-carboxylic acid (1 mmol) in anhydrous DMF (5 mL). Add DIPEA (3 mmol) and stir at Room Temperature (RT) for 5 minutes.

• Coupling Agent: Add HATU (1.2 mmol) to the mixture. Stir for 15 minutes to generate the activated ester species (OAt ester).

• Amine Addition: Add 4-methoxyaniline (1.1 mmol) in one portion.

• Reaction: Stir the reaction mixture at RT for 12–16 hours under an inert atmosphere (Nitrogen or Argon). Monitor progress via TLC (System: 5% MeOH in DCM).

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate (50 mL).

  • Wash sequentially with:

    • 1M HCl (to remove unreacted amine and DIPEA).

    • Saturated NaHCO₃ (to remove unreacted acid).

    • Brine (saturated NaCl).

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (Gradient: 0-5% Methanol in Dichloromethane).

Structural Biology & Pharmacophore Analysis

This molecule acts as a "hinge binder" mimic in kinase drug discovery. The pyrazole motif often mimics the adenine ring of ATP.

Pharmacophore Interaction Map

Figure 2: Pharmacophore mapping showing potential binding modes in a kinase ATP-binding pocket.

Key Structural Features

• The "Hinge" Motif: The 1H-pyrazole moiety (donor-acceptor pair) is a classic bioisostere for the hinge-binding region of kinases, capable of forming bidentate hydrogen bonds with the backbone carbonyl and amide nitrogen of residues like Glu or Leu in the ATP binding site.

• The Linker: The carboxamide linker provides rigidity and directionality, orienting the phenyl ring into the hydrophobic specificity pocket.

• Electronic Tuning: The para-methoxy group is an electron-donating group (EDG), which increases the electron density of the phenyl ring, potentially enhancing

  stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in the target protein.

Applications in Drug Discovery[4]

This specific molecule is rarely a final drug but serves as a high-value Lead Compound or Fragment .

• Kinase Inhibition: Analogs of this structure are potent inhibitors of Aurora-A Kinase (oncology target) and CDK2 (cell cycle regulation). The pyrazole-3-carboxamide core is isostructural with parts of the FDA-approved drug Tozasertib (VX-680) .

• Anti-Inflammatory Agents: Pyrazole carboxamides have demonstrated efficacy in inhibiting cytokine production (IL-6, TNF-

  ) by modulating the p38 MAPK pathway.

• Agrochemicals: Similar scaffolds function as succinate dehydrogenase inhibitors (SDHI), used as systemic fungicides.

References

• Evaluation of Pyrazole-Carboxamides as Kinase Inhibitors

  • Title: "Synthesis and biological evaluation of 1H-pyrazole-3-carboxamide derivatives as potential antiprolifer
  • Context: Describes the SAR of the pyrazole-3-carboxamide scaffold in cancer cell lines.

  • Source:

• Synthetic Methodology (Amide Coupling)

  • Title: "Recent advances in the synthesis of pyrazoles: A review."
  • Context: Standard protocols for activ

  • Source:

• Pharmacophore Modeling

  • Title: "Structure-Based Design of Aurora Kinase Inhibitors."
  • Context: Details the binding mode of pyrazole-urea and pyrazole-amide motifs in the

  • Source:

• General Physicochemical Data: Source: Calculated using consensus algorithms (SwissADME / Molinspiration) based on the SMILES structure COc1ccc(NC(=O)c2[nH]ncc2)cc1.

Sources

• 1. biosolveit.de [biosolveit.de]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: HPLC Method Development for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

Abstract & Scope

This guide details the High-Performance Liquid Chromatography (HPLC) method development for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide . This compound represents a class of nitrogen-containing heterocycles often utilized as scaffolds in kinase inhibitors and metabolic modulators.[1][2]

The presence of the 1H-pyrazole moiety (amphoteric nature) and the carboxamide linker presents specific chromatographic challenges, including peak tailing due to silanol interactions and potential tautomerism. This protocol overcomes these issues using a rational design approach focusing on pH control, stationary phase selection, and gradient optimization.

Physicochemical Profile & Method Strategy

Understanding the molecule is the first step in robust method design.

Property	Value (Estimated/Derived)	Chromatographic Implication
Structure	Pyrazole ring linked via amide to a 4-methoxyphenyl group.[1][2][3]	Conjugated system suggests strong UV absorbance.
LogP	~2.1 – 2.8 (Moderate Lipophilicity)	Retains well on C18; requires organic modifier >30% for elution.
pKa (Pyrazole)	~2.5 (Protonation of N) / ~14 (Deprotonation of NH)	Critical: At neutral pH (7.0), the molecule is neutral. At pH < 2.5, it becomes cationic.
Solubility	Low in water; High in DMSO/Methanol.	Sample diluent must contain organic solvent (e.g., 50% MeOH).

The "Why" Behind the Method

• Stationary Phase: We select a C18 column with high carbon load and end-capping .[1][2] The "1H" on the pyrazole ring is a hydrogen bond donor that interacts strongly with residual silanols on silica columns, leading to peak tailing. End-capping blocks these silanols.[1][2]

• Mobile Phase pH: We utilize an acidic mobile phase (pH ~2.5 - 3.0) using Formic Acid.[1][2]

  • Reasoning: Acidic conditions suppress the ionization of residual silanols (Si-OH vs Si-O⁻) on the column, reducing secondary interactions.[1][2] While the pyrazole might partially protonate, the suppression of silanol activity is the dominant factor for peak shape improvement in this class of compounds.

• Detection: The methoxyphenyl and pyrazole systems provide a chromophore suitable for UV detection at 254 nm (universal aromatic) or 280 nm (more specific).

Visualized Workflow

The following diagram illustrates the decision matrix used to finalize this protocol.

Figure 1: Method Development Decision Tree highlighting the critical choice of acidic mobile phase to mitigate pyrazole-silanol interactions.

Detailed Experimental Protocol

Equipment & Reagents[1][4]

• HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (Quaternary Pump, DAD/PDA Detector).

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or Phenomenex Kinetex C18.

  • Alternative: Waters XBridge C18 (for high pH stability if basic method is attempted).

• Reagents:

  • Acetonitrile (HPLC Grade).

  • Water (Milli-Q / 18.2 MΩ).[1][2]

  • Formic Acid (LC-MS Grade) or Trifluoroacetic acid (TFA).[2][4]

  • Reference Standard: N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide (>98% purity).[1][2]

Chromatographic Conditions

Parameter	Setting
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.[1][2]7)
Mobile Phase B	Acetonitrile (100%)
Flow Rate	1.0 mL/min
Column Temp	30°C (Controlled)
Injection Volume	10 µL
Detection	UV @ 254 nm (Bandwidth 4 nm); Reference 360 nm
Run Time	20 Minutes

Gradient Table

Rationale: A broad gradient is used initially to ensure elution of the target and any lipophilic impurities from the synthesis (e.g., unreacted methoxyaniline).

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	95	5	Equilibration
2.00	95	5	Isocratic Hold
12.00	5	95	Linear Gradient
15.00	5	95	Wash
15.10	95	5	Return to Initial
20.00	95	5	Re-equilibration

Sample Preparation

• Stock Solution (1 mg/mL): Weigh 10 mg of the compound into a 10 mL volumetric flask. Dissolve in 100% DMSO or Methanol (sonicate if necessary).

• Working Standard (50 µg/mL): Dilute 50 µL of Stock Solution into 950 µL of Diluent .

• Diluent: 50:50 Water:Acetonitrile.

  • Note: Matching the diluent to the starting mobile phase (high water) prevents "solvent shock" which causes peak splitting for early eluting peaks. However, due to solubility, 50% organic is a safe compromise.

Method Validation Parameters (System Suitability)

Before running unknown samples, the system must pass the following criteria based on 5 replicate injections of the Working Standard.

Parameter	Acceptance Criteria	Troubleshooting
Retention Time (RT)	%RSD < 1.0%	Check pump flow stability and temperature control.
Peak Area	%RSD < 2.0%	Check autosampler precision and injector seal.
Tailing Factor (T)	T < 1.5	If T > 1.5, replace column or increase buffer strength (e.g., use 0.1% TFA instead of Formic Acid).
Theoretical Plates (N)	> 5000	Ensure dead volume is minimized; check column age.
Resolution (Rs)	> 2.0 (if impurities present)	Adjust gradient slope.

Troubleshooting Guide

Issue: Peak Tailing

• Cause: Interaction between the Pyrazole N-H and surface silanols.

• Solution:

  • Switch to a "Shielded" or highly end-capped column (e.g., Zorbax Bonus-RP).[1][2]

  • Add 10-20 mM Ammonium Acetate to Mobile Phase A (pH 4.[1][2]5) to mask silanols.

  • Use TFA (0.05%) instead of Formic Acid (stronger ion pairing agent).

Issue: Retention Time Drift

• Cause: pH instability affecting the pyrazole ionization state.

• Solution: Ensure Mobile Phase A is freshly prepared. If using simple acid addition, consider buffering with Ammonium Formate/Formic acid to lock pH.

Issue: Split Peaks

• Cause: Sample solvent is too strong (e.g., 100% DMSO injection).

• Solution: Dilute sample with water to at least 50% aqueous content before injection.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text on HPLC method development).

• PubChem. (2025).[5] Compound Summary: N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide.[1][2][6] National Library of Medicine. Link

• Hassan, A. S., et al. (2024). Synthesis and molecular docking of novel pyrazole-carboxamides. Journal of Molecular Structure.

• SIELC Technologies. (2018). Separation of Pyrazole-3-carboxylic acid derivatives on Newcrom R1 HPLC column. Link

• BenchChem. (2025). Column chromatography conditions for separating pyrazole isomers. Link

Sources

• 1. CAS#:1701795-01-8 | 4-amino-1-(4-methoxybutyl)-1H-pyrazole-3-carboxamide | Chemsrc [m.chemsrc.com]
• 2. N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxamide | C21H22N4O4 | CID 5342941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(4-methoxyphenyl)-1,3-diphenyl-1H-pyrazole-4-carboxamide - CAS号 372098-48-1 - 摩熵化学 [molaid.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1-(4-Methoxyphenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde 423768-44-9 [sigmaaldrich.com]
• 6. PubChemLite - 1h-pyrazole-4-carboxamide, n-((4-methoxyphenyl)methyl)-5-methyl-4-nitro- (C13H14N4O4) [pubchemlite.lcsb.uni.lu]

Application Notes and Protocols for the Recrystallization and Purification of Pyrazole Carboxamides

These comprehensive application notes provide a detailed guide for researchers, scientists, and professionals in drug development on the effective recrystallization and purification of pyrazole carboxamides. This document emphasizes the underlying scientific principles to empower users to adapt and troubleshoot these protocols for their specific compounds.

Introduction: The Critical Role of Purity in Pyrazole Carboxamide Research

Pyrazole carboxamides are a prominent class of heterocyclic compounds with broad applications in the pharmaceutical and agrochemical industries. Their diverse biological activities, including analgesic, anti-inflammatory, and anticancer properties, are well-documented.[1] The efficacy and safety of these compounds in therapeutic applications are directly contingent on their purity. Impurities, even in trace amounts, can lead to altered biological activity, increased toxicity, and unreliable experimental data. Therefore, robust purification techniques are paramount.

Recrystallization stands out as a powerful, cost-effective, and scalable method for purifying solid organic compounds. It is based on the principle that the solubility of most solids increases with temperature. By dissolving an impure compound in a suitable solvent at an elevated temperature to form a saturated solution and then allowing it to cool, the compound of interest will preferentially crystallize, leaving impurities behind in the solution.

Foundational Principles of Recrystallization for Pyrazole Carboxamides

The success of recrystallization hinges on the careful selection of a solvent or solvent system. The ideal solvent should exhibit the following characteristics:

• High solubility at elevated temperatures and low solubility at room temperature: This differential solubility is the cornerstone of recrystallization, maximizing the recovery of the purified compound.

• Non-reactive with the compound: The solvent should not chemically alter the pyrazole carboxamide.

• Boiling point considerations: The solvent's boiling point should be lower than the melting point of the pyrazole carboxamide to prevent the compound from "oiling out" (melting instead of dissolving).

• Volatility: A moderately volatile solvent is preferred for easy removal from the purified crystals.

• Safety: The solvent should have a low toxicity and flammability profile.

The molecular structure of pyrazole carboxamides, featuring both hydrogen bond donors (the amide N-H) and acceptors (the amide C=O and pyrazole nitrogens), as well as aromatic rings, dictates their solubility.[2] Solvents capable of hydrogen bonding, such as alcohols (ethanol, methanol, isopropanol), are often effective.[3][4][5] For less polar derivatives, solvents like acetone, ethyl acetate, or toluene may be more suitable.[1][6] In cases of poor solubility, a binary solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is sparingly soluble) can be employed.[2][3]

Experimental Workflow: A Visual Guide

The following diagram illustrates the key stages of the recrystallization process for pyrazole carboxamides.

Caption: A flowchart of the key steps in the recrystallization process.

Detailed Protocols for Pyrazole Carboxamide Purification

Protocol 1: Single-Solvent Recrystallization

This protocol is suitable for pyrazole carboxamides that exhibit significant temperature-dependent solubility in a single solvent.

Materials:

• Crude pyrazole carboxamide

• Selected recrystallization solvent (e.g., ethanol, isopropanol, acetone)[1][7]

• Erlenmeyer flasks

• Hot plate with stirring capability

• Watch glass

• Stemless or short-stemmed funnel[8][9]

• Fluted filter paper[8][9]

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• Solvent Selection: Begin by determining the appropriate solvent. In separate test tubes, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating.

• Dissolution: Place the crude pyrazole carboxamide in an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent and heat the mixture to a gentle boil with stirring.[10] Continue adding the solvent in small portions until the solid is completely dissolved. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Hot Filtration (if necessary): If insoluble impurities are present, a hot filtration is required.[8][9][11] This step is also necessary if activated carbon was used to remove colored impurities.[10]

  • Pre-heat a stemless or short-stemmed funnel and a receiving Erlenmeyer flask containing a small amount of boiling solvent on the hot plate.[10] This prevents premature crystallization in the funnel.[8][11]

  • Place a fluted filter paper in the hot funnel.[8][9]

  • Quickly pour the hot solution through the filter paper.

  • If crystals form on the filter paper, wash with a small amount of hot solvent.[10]

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Rapid cooling can lead to the formation of small, impure crystals. If crystallization does not occur, gently scratch the inside of the flask with a glass rod or add a seed crystal.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for 10-20 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[10]

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them until a constant weight is achieved.

Protocol 2: Two-Solvent (Binary) Recrystallization

This method is ideal for pyrazole carboxamides that are either too soluble or not soluble enough in common single solvents.[2]

Materials:

• Crude pyrazole carboxamide

• A "good" solvent (dissolves the compound well)

• A "poor" solvent (compound is sparingly soluble) - must be miscible with the "good" solvent.

• Standard recrystallization glassware (as in Protocol 1)

Procedure:

• Solvent System Selection: Common binary solvent systems include ethanol/water, methanol/water, and ethyl acetate/hexane.[3][6]

• Dissolution: Dissolve the crude pyrazole carboxamide in the minimum amount of the hot "good" solvent in an Erlenmeyer flask.

• Addition of "Poor" Solvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly turbid (cloudy).[2] This indicates that the solution is saturated.

• Re-dissolution: If persistent cloudiness occurs, add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization and Isolation: Follow steps 4 through 8 from Protocol 1.

Troubleshooting Common Recrystallization Issues

Problem	Potential Cause(s)	Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent and allow it to cool again.[12]- Scratch the inside of the flask with a glass rod or add a seed crystal.[12]
"Oiling out" (formation of a liquid instead of solid)	- The boiling point of the solvent is higher than the melting point of the compound.- The rate of cooling is too fast.- High concentration of impurities.	- Reheat the solution and add more solvent.[12]- Ensure slower cooling by insulating the flask.[12]- Consider using a different solvent with a lower boiling point.
Low recovery of purified product	- Too much solvent was used.- The crystals were washed with solvent that was not cold.- Premature crystallization during hot filtration.	- Use the minimum amount of hot solvent for dissolution.- Ensure the washing solvent is ice-cold.- Keep the funnel and receiving flask hot during filtration.[8][11]
Crystallization occurs too quickly	- The solution is too concentrated.	- Reheat the solution and add a small amount of additional solvent to slow down the crystal growth.[12]

Purity Assessment of Recrystallized Pyrazole Carboxamides

After recrystallization, it is essential to assess the purity of the obtained product. Standard analytical techniques include:

• Melting Point Analysis: A sharp melting point range close to the literature value is indicative of high purity.

• Spectroscopic Methods (NMR, IR): 1H and 13C NMR spectroscopy can confirm the chemical structure and identify impurities.[13][14] Infrared (IR) spectroscopy can verify the presence of key functional groups.

• Chromatographic Techniques (HPLC, TLC): High-Performance Liquid Chromatography (HPLC) is a quantitative method for determining purity. Thin-Layer Chromatography (TLC) can be used for a quick qualitative assessment.

Conclusion

Recrystallization is an indispensable technique in the synthesis and development of pyrazole carboxamides. A thorough understanding of the principles of solubility and careful execution of the described protocols will enable researchers to consistently obtain high-purity materials essential for reliable biological evaluation and further drug development endeavors.

References

• Chemistry LibreTexts. (2022, April 7). 1.5E: Hot Filtration. Retrieved from [Link]

• Safrole. (n.d.). Recrystallization and hot filtration. Retrieved from [Link]

• Scribd. (n.d.). Hot Filtration in Recrystallization. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (2001). An Efficient and Inexpensive Apparatus for Hot Filtration.

• Wired Chemist. (n.d.). Recrystallization. Retrieved from [Link]

• Naveen, S., et al. (2012). Synthesis, Characterization and Crystal Structures of 3,5-Bis(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide and 3,5-Bis(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide. Molecules, 17(8), 9686-9697.

• ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Retrieved from [Link]

• Thumar, N. M., & Ladva, K. (2016). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research, 8(2), 662-667.
• Zhang, Y., et al. (2022). Construction of Novel Coordination Polymers Based on Pyrazole Carboxylic Acid and Doping for Enhancing the Photocatalytic Property Under Visible Light. Crystal Growth & Design, 22(5), 3249-3258.
• Mohamed, S. K., et al. (2017). 1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide: crystal structure and Hirshfeld surface analysis.
• Kruger, P. E., et al. (2014). Exploiting the Pyrazole-Carboxylate Mixed Ligand System in the Crystal Engineering of Coordination Polymers. Crystal Growth & Design, 14(11), 5749-5760.
• Arshad, N., et al. (2014). Synthesis characterization and DFT study of pyrazole-carboxamides compounds. INIS-IAEA.
• Google Patents. (n.d.). US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.
• Guler, E., et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2372439.
• Jia, Q., et al. (2022). Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. Chemical and Pharmaceutical Bulletin, 70(3), 205-214.
• Li, Y., et al. (2018).
• Islam, M. R., et al. (2023). Synthesis, characterization, antimicrobial activity, and in silico assessment of a novel pyrazoline carboxamide heterocyclic compound. Bangladesh Journal of Pharmacology, 18(4), 263-273.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• Arshad, N., et al. (2012). Synthesis, Characterization and DFT Study of Pyrazole-Carboxamides Compounds. Journal of The Chemical Society of Pakistan, 34(5), 1221-1229.

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• El-Hiti, G. A., et al. (2020). The crystal structure of 1-phenyl-N-(4,5,6,7-tetrabromo-1,3-dioxoisoindolin-2-yl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide. Zeitschrift für Kristallographie - New Crystal Structures, 235(6), 1319-1322.
• Acevedo, D., et al. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Form of Ritonavir. Crystal Growth & Design.

• ResearchGate. (2017, April 23). What solvent should I use to recrystallize pyrazoline? Retrieved from [Link]

• Reddit. (2022, May 2). Purification of Amino-Pyrazoles. Retrieved from [Link]

• Arshad, N., et al. (2012). Synthesis, Characterization and DFT Study of Pyrazole-Carboxamides Compounds. Journal of the Chemical Society of Pakistan, 34(5), 1221-1229.
• Perlovich, G. L., et al. (2023). Modeling of the Aqueous Solubility of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a] pyrazine-3-carboxamide: From Micronization to Creation of Amorphous–Crystalline Composites with a Polymer. Pharmaceutics, 15(10), 2499.
• Kasimogullari, R., et al. (2020). 1H and 13C NMR Characterization of Pyrazole Carboxamide Derivatives.

• MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. Reagents & Solvents [chem.rochester.edu]
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• 13. Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

In vitro assay dosing protocols for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

Application Note: In Vitro Assay Dosing Protocols for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

Abstract

This application note provides a comprehensive guide for the in vitro evaluation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide , a privileged scaffold often utilized in the development of anti-inflammatory (COX-2 inhibition) and anti-cancer (Kinase/Tubulin) therapeutics. This document details standardized protocols for compound solubilization, dose-response handling, and functional assay execution. We focus on ensuring data reproducibility through rigorous solvent management and edge-effect mitigation strategies.

Introduction & Biological Rationale

The pyrazole-3-carboxamide moiety is a validated pharmacophore in medicinal chemistry, serving as the core structure for various bioactive agents. N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide (hereafter referred to as Compound A ) specifically features a p-anisidine amide linkage, which is critical for hydrogen bonding interactions within the hydrophobic pockets of targets such as Cyclooxygenase-2 (COX-2) and DprE1 (decaprenylphosphoryl-β-D-ribose 2′-epimerase).

Key Mechanistic Considerations:

• Solubility Profile: The lipophilic nature of the methoxyphenyl and pyrazole rings requires precise DMSO management to prevent precipitation in aqueous media.

• Target Engagement: This scaffold typically acts as a competitive inhibitor. Dosing protocols must span 3-4 logs to capture the full sigmoidal inhibition curve.

• Stability: The amide bond is generally stable, but the 1H-pyrazole proton is acidic (pKa ~14), making the compound sensitive to pH extremes in stock solutions.

Material Preparation & Handling

Stock Solution Preparation

Objective: Create a stable, homogenous 10 mM stock solution.

• Compound: N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide (MW: ~217.22 g/mol ).

• Solvent: 100% Dimethyl Sulfoxide (DMSO), anhydrous, sterile-filtered.

Protocol:

• Weigh 2.17 mg of Compound A into a sterile 1.5 mL amber microcentrifuge tube.

• Add 1.0 mL of 100% DMSO.

• Vortex vigorously for 30 seconds.

• Sonicate in a water bath at room temperature for 5 minutes to ensure complete dissolution.

• QC Check: Visually inspect for particulates. The solution should be clear and colorless.

• Storage: Aliquot into 50 µL vials and store at -20°C. Avoid freeze-thaw cycles (>3 cycles significantly degrades potency).

Serial Dilution Strategy (The "3-Fold" Rule)

To generate an 8-point dose-response curve with an IC50 likely in the micromolar range, a 3-fold serial dilution is recommended.

Step	Source Conc. (µM)	Vol.[1] Transfer (µL)	Vol. Diluent (DMSO) (µL)	Final Conc. (µM)	Assay Final (1:1000 dilution)
Stock	10,000	-	-	10,000	10 µM
D1	10,000	20 (from Stock)	40	3,333	3.33 µM
D2	3,333	20 (from D1)	40	1,111	1.11 µM
D3	1,111	20 (from D2)	40	370	0.37 µM
D4	370	20 (from D3)	40	123	0.12 µM
D5	123	20 (from D4)	40	41	0.04 µM
D6	41	20 (from D5)	40	13.7	0.014 µM
D7	13.7	20 (from D6)	40	4.5	0.004 µM

Note: The "Assay Final" concentration assumes a 1:1000 dilution step (e.g., spotting 50 nL into 50 µL assay volume via acoustic dispenser, or intermediate dilution).

Experimental Protocols

Protocol A: Cell Viability Screening (MTT/Resazurin)

Purpose: To determine the cytotoxic concentration (CC50) in relevant cell lines (e.g., RAW 264.7 for inflammation or MCF-7 for cancer).

Workflow Diagram:

Figure 1: Standardized Cell Viability Workflow ensuring metabolic stabilization prior to dosing.

Step-by-Step Procedure:

• Seeding: Plate cells (e.g., 5,000 cells/well) in 96-well clear-bottom plates.

  • Critical: Fill perimeter wells with sterile PBS to prevent "edge effects" caused by evaporation.

• Stabilization: Incubate for 24 hours at 37°C, 5% CO2.

• Intermediate Dilution: Dilute the DMSO stocks (from Table 3.2) 1:50 into culture medium (2x concentration).

  • Example: 4 µL DMSO stock + 196 µL Medium. (Final DMSO = 2%).

• Dosing: Add 100 µL of the 2x intermediate solution to the wells containing 100 µL of cells.

  • Final Condition: 1x Compound, 1% DMSO.

• Treatment: Incubate for 48-72 hours.

• Readout: Add 20 µL of Resazurin (0.15 mg/mL) or MTT (5 mg/mL). Incubate 2-4 hours. Read on a plate reader (Ex/Em 560/590 nm for Resazurin; Abs 570 nm for MTT).

Protocol B: Functional COX-2 Inhibition Assay (Enzymatic)

Purpose: To validate the anti-inflammatory mechanism often associated with this scaffold.

Workflow Diagram:

Figure 2: Enzymatic inhibition workflow highlighting the critical pre-incubation step.

Step-by-Step Procedure:

• Buffer Prep: Use Tris-HCl (pH 8.0) containing Hematin (cofactor).

• Enzyme Mix: Dilute recombinant human COX-2 enzyme to working concentration.

• Compound Addition: Add 10 µL of diluted Compound A (from serial dilution) to 180 µL of Enzyme Mix.

  • Scientific Integrity:Pre-incubate for 10-15 minutes. This allows the inhibitor to access the hydrophobic channel of COX-2 before the substrate competes for binding.

• Initiation: Add 10 µL of Arachidonic Acid (substrate).

• Reaction: Incubate for 2 minutes at 37°C.

• Termination: Stop reaction with 1M HCl or Stannous Chloride.

• Detection: Neutralize and quantify Prostaglandin E2 (PGE2) via competitive ELISA.

Data Analysis & Interpretation

5.1 IC50 Calculation Normalize raw data to controls:

• Max: Vehicle control (DMSO only) – 100% Enzyme Activity.

• Min: No Enzyme control or Supramaximal inhibitor (e.g., 10 µM Celecoxib).

Fit the data using a 4-Parameter Logistic (4PL) Regression :

5.2 Acceptance Criteria

• Z-Factor: Must be > 0.5 for the assay to be considered robust.

• DMSO Tolerance: Verify that the vehicle control (1% DMSO) does not inhibit the enzyme/cells by >5% compared to media/buffer only.

• Solubility Limit: If the curve plateaus before reaching 100% inhibition, check for compound precipitation at high concentrations (>50 µM).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Precipitation	High lipophilicity of the methoxyphenyl group.	Limit final assay concentration to ≤ 50 µM. Ensure DMSO < 1% final.
Flat Dose Response	Compound degradation or poor solubility.	Use fresh stock. Sonicate stocks before dilution. Check pH of assay buffer.
Edge Effect	Evaporation in outer wells.	Do not use outer wells for data; fill with PBS. Use breathable plate seals.
High Background	Non-specific binding or interference.	Include a "No Enzyme" control. Use a detergent (e.g., 0.01% Tween-20) in the buffer.

References

• Scaffold Pharmacology: Abdelgawad, M. A., et al. "Design, synthesis, and biological evaluation of novel pyrazole derivatives as potential COX-2 inhibitors." Bioorganic Chemistry, 2018.

• Assay Methodology: Riss, T. L., et al. "Cell Viability Assays." Assay Guidance Manual, NCBI, 2013.

• Kinase Inhibition: Laufer, S. A., et al. "Design and Synthesis of Trisubstituted Pyrazoles as p38 MAP Kinase Inhibitors." Journal of Medicinal Chemistry, 2003.

• Statistical Analysis: Zhang, J. H., et al. "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening, 1999.

Disclaimer: This protocol is for research use only. All chemical compounds should be handled in a fume hood with appropriate PPE.

Sources

• 1. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]

Thin-layer chromatography (TLC) conditions for monitoring pyrazole amide synthesis

Abstract & Scope

Pyrazole amides represent a privileged scaffold in medicinal chemistry, frequently appearing in kinase inhibitors (e.g., crizotinib) and agrochemicals (e.g., SDHI fungicides). However, monitoring their synthesis via Thin-Layer Chromatography (TLC) presents distinct challenges due to the amphoteric nature of the pyrazole ring and the high polarity of the amide bond.

This guide provides a robust, field-proven methodology for monitoring the coupling of pyrazole-amines or pyrazole-carboxylic acids. It moves beyond basic "dip-and-see" instructions to address the specific physicochemical interactions—hydrogen bonding and pKa effects—that often lead to streaking, tailing, or co-elution in this specific chemical class.

Mechanistic Insight: The "Sticky" Pyrazole Challenge

To master TLC for pyrazoles, one must understand the molecular interactions occurring on the silica surface.

• The H-Bond Donor/Acceptor Trap: Silica gel (

  ) is acidic (pKa ~5-7). The pyrazole ring contains a pyridine-like nitrogen (basic acceptor) and, if N-unsubstituted, a pyrrole-like nitrogen (acidic donor). This creates a "sticky" substrate that drags along the silica via strong hydrogen bonding.

• The Amide Dipole: The newly formed amide bond adds significant polarity. Consequently, the product often has a lower

  than expected, potentially co-eluting with polar starting materials (like pyrazole carboxylic acids).

• The Solution: We must disrupt these interactions using Mobile Phase Modifiers and Polarity Tuning .

Strategic Decision Matrix (Method Development)

Do not guess the solvent system. Follow this logic flow to select the correct mobile phase based on your specific pyrazole substitution pattern.

Figure 1: Decision matrix for selecting the initial mobile phase based on pyrazole substitution.

Critical Pre-Protocol: The "Mini-Workup"

STOP. Do not spot the reaction mixture directly if you are using DMF, DMSO, or NMP as solvents. These high-boiling solvents will not evaporate from the plate; they will carry your compounds up the silica, causing a "smear" that masks the reaction progress.

The Mini-Workup (Self-Validating Step):

• Take a micro-vial (1.5 mL).

• Add 20 µL of reaction mixture.

• Add 100 µL of Ethyl Acetate.

• Add 100 µL of 0.5M LiCl (removes DMF) or Water.

• Shake vigorously; let layers separate.

• Spot the top organic layer. Why? This ensures you are observing the actual chemical species, not artifacts of the solvent matrix.

Experimental Protocols

Protocol A: Standard Monitoring (Hexane/EtOAc)

Best for: N-alkylated pyrazoles and lipophilic amide couplings.

Materials:

• TLC Plates: Silica Gel 60

  (Aluminum or Glass backed).

• Mobile Phase: Hexanes : Ethyl Acetate (Start at 50:50).

• Visualization: UV Lamp (254 nm).[1][2][3]

Procedure:

• Plate Prep: Mark a baseline 1 cm from the bottom with a soft pencil. Mark three lanes: SM (Limiting Reagent), Co-Spot (Mix of SM + Rxn), Rxn (Reaction Mix).

• Spotting: Apply 1 µL of the "Mini-Workup" organic layer. Ensure spots are <2 mm diameter.

• Elution: Run the plate until the solvent front is 1 cm from the top.

• Analysis:

  • If

    < 0.2: Increase polarity to 100% EtOAc.

  • If

    > 0.8: Decrease polarity to 20% EtOAc / 80% Hex.

  • The Co-Spot Rule: If the SM spot and Rxn spot are at the same

    , look at the Co-Spot lane. If it appears as a single tight spot, no reaction has occurred. If it looks like a figure-8 or elongated oval, product is forming but co-eluting.

Protocol B: The "Polar Rescue" (DCM/MeOH)

Best for: NH-pyrazoles, highly polar acid/amine partners, or when spots stick to the baseline.

Materials:

• Mobile Phase: Dichloromethane (DCM) : Methanol (MeOH) (Start at 95:5).

• Modifier: Ammonium Hydroxide (

  ) or Triethylamine (TEA).

Procedure:

• Preparation: Prepare 10 mL of DCM:MeOH (95:5).

• Conditioning (Crucial): If tailing is observed in Protocol A, add 1 drop of

  to the mobile phase. This deprotonates the silica silanols, preventing the pyrazole NH from "dragging."

• Elution: Run the plate.

• Note: Pyrazole amides in this system typically appear between

  0.3 and 0.6.

Visualization & Data Interpretation

Pyrazole amides are often UV active, but specific stains confirm functional group conversion.

Table 1: Visualization Techniques for Pyrazole Amides

Method	Target Component	Appearance	Mechanism
UV (254 nm)	Aromatic Pyrazole Ring	Dark Purple spot on Green background	Fluorescence quenching by conjugated system.
Ninhydrin	Primary Amines (SM)	Red/Pink (on heating)	Reaction with free amines. Disappearance confirms coupling.
KMnO₄ (Basic)	General Oxidizable	Yellow/Brown	Oxidizes the pyrazole or alkyl side chains.
Iodine ( )	Pyrazoles/Amides	Brown/Yellow	Reversible intercalation into the aromatic system.
PMA (Phosphomolybdic Acid)	General Organic	Dark Blue/Green (on heating)	Universal oxidation; good for non-UV active side chains.

Troubleshooting Guide

Issue: "The spots are streaking/tailing badly."

• Cause: Acid-Base interaction with silica.

• Fix:

  • If the amine is streaking: Add 1% Triethylamine (TEA) to the mobile phase.

  • If the acid is streaking: Add 1% Acetic Acid (AcOH).

  • Note: Never add both TEA and AcOH; they will form a salt and precipitate.

Issue: "I see three spots, but I only expect two."

• Cause: Pyrazoles can undergo regioisomerism during coupling if the ring nitrogen is unsubstituted (tautomerism between N1 and N2).

• Fix: This is a chemical reality, not a TLC error. Isolate the spots and check NMR. You may be forming the unwanted regioisomer.

Issue: "Product co-elutes with DMF."

• Cause: Insufficient drying or skipped "Mini-Workup."

• Fix: Perform the aqueous LiCl wash described in Section 4. DMF usually appears as a faint UV spot at

  ~0.4-0.5 in EtOAc/Hex, masking products.

References

• Reich, H. J. (n.d.). TLC Solvent Systems and Stains.[4][5][6] University of Wisconsin-Madison. Retrieved from [Link]

• Fustero, S., et al. (2011). Improved Regioselectivity in Pyrazole Synthesis. Journal of Organic Chemistry. (Contextual grounding for pyrazole regioisomerism issues). Retrieved from [Link]

• University of Rochester. (n.d.). How to Monitor Reactions by TLC. Department of Chemistry. Retrieved from [Link]

Sources

• 1. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. TLC stains [reachdevices.com]
• 4. Chromatography [chem.rochester.edu]
• 5. ChemicalDesk.Com: TLC stains for amines [allchemist.blogspot.com]
• 6. reddit.com [reddit.com]

Technical Notes & Optimization

Troubleshooting low yields in N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide synthesis

Technical Support Center: N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide Synthesis

Ticket ID: PYR-AMIDE-001 Subject: Troubleshooting Low Yields & Impurity Profiles Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide involves coupling a potentially amphoteric heterocyclic acid (1H-pyrazole-3-carboxylic acid) with an electron-rich aniline (p-anisidine).

Low yields in this specific reaction are rarely due to a single factor. They typically stem from three competing failure modes:

• Competitive N-Acylation: The unprotected pyrazole nitrogen (

  ) is nucleophilic and competes with the aniline, leading to dimers or oligomers.

• Oxidative Decomposition: 4-Methoxyaniline (p-anisidine) is highly electron-rich and prone to oxidation (turning the reaction mixture black/purple) if not handled under strict inert conditions.

• Solubility-Driven Stalling: Pyrazole-3-carboxylic acids often exist as zwitterionic intermolecular H-bonded networks that are poorly soluble in DCM or cold DMF, preventing activation.

Part 1: Diagnostic Workflow (Visual Guide)

Before altering your protocol, use this logic flow to identify your specific bottleneck.

Figure 1: Diagnostic logic tree for identifying the root cause of failure based on visual and chromatographic evidence.

Part 2: Critical Troubleshooting (Q&A)

Issue 1: The "Sticky Solid" & Regioselectivity

Q: My crude NMR shows a mix of products, and the mass spec shows a dimer

. What is happening? A: You are likely experiencing Competitive N-Acylation . The pyrazole ring contains a secondary amine ( ) that is nucleophilic. If you use standard coupling agents (EDC/HOBt or HATU) without protecting the pyrazole nitrogen, the activated carboxylic acid can react with the pyrazole nitrogen of another molecule instead of your aniline.

• The Fix:

  • Protection: Use 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-3-carboxylic acid. The THP group masks the nitrogen and is easily removed later with mild acid (HCl/MeOH).

  • Stoichiometry Control: If you cannot protect, ensure your aniline is in excess (1.2–1.5 eq) and add the activated acid slowly to the aniline solution (Reverse Addition) to keep the aniline concentration high relative to the active ester.

Issue 2: The "Black Reaction"

Q: The reaction turned dark purple/black within 30 minutes. Yield is <10%. A: This is Oxidative Decomposition of p-Anisidine . 4-Methoxyaniline is electron-rich and easily oxidized to quinone-imine species by atmospheric oxygen, especially in the presence of metal traces or under basic conditions (like DIPEA/TEA).

• The Fix:

  • Degas Solvents: Sparge your DMF or DCM with Nitrogen/Argon for 15 minutes before use.

  • Order of Addition: Do not mix the aniline with the coupling agent/base until the last moment. Activate the acid first, then add the aniline under an inert atmosphere.

Issue 3: Reactivity of the Carboxylic Acid

Q: I am using EDC/HOBt, but the starting material (pyrazole acid) is not dissolving or reacting. A: 1H-pyrazole-3-carboxylic acids often form strong intermolecular hydrogen-bonded networks (zwitterions), making them insoluble in DCM and sluggish in DMF.

• The Fix: Switch to the Acid Chloride Method (Protocol A below). Thionyl chloride converts the acid to the acid chloride, breaking the H-bond network and ensuring solubility.

Part 3: Optimized Protocols

Protocol A: The "Gold Standard" (Acid Chloride Route)

Best for: Scalability, overcoming solubility issues, and high yields.

Reagents:

• 1H-Pyrazole-3-carboxylic acid (1.0 eq)[1][2]

• Thionyl Chloride (

  ) (5.0 eq) or neat

• 4-Methoxyaniline (1.1 eq)

• Triethylamine (

  ) (3.0 eq)

• Solvent: Dry THF or DCM

Step-by-Step:

• Activation: Suspend the pyrazole acid in dry THF (or use neat

  if scale permits). Add dropwise.

• Reflux: Heat to reflux (60–70°C) for 2–3 hours. The suspension should clear as the acid chloride forms.

• Evaporation: Evaporate the solvent and excess

  strictly in vacuo (rotovap with a trap). Re-dissolve the residue in dry DCM/THF and evaporate again (azeotrope) to remove trace HCl.

  • Critical: Residual HCl will protonate your aniline, killing the next step.

• Coupling: Dissolve the crude acid chloride in dry DCM. Cool to 0°C.

• Addition: Add a solution of 4-methoxyaniline and

  in DCM dropwise to the cold acid chloride solution.

• Workup: Stir at RT for 2 hours. Quench with water.[3] Wash with 1N HCl (removes unreacted aniline) and Sat.

  (removes unreacted acid).

Protocol B: The "Mild" Route (HATU)

Best for: Small scale screening, or if acid-sensitive groups are present.

Reagents:

• 1H-Pyrazole-3-carboxylic acid (1.0 eq)[1][2]

• HATU (1.1 eq)

• DIPEA (3.0 eq)

• 4-Methoxyaniline (1.2 eq)

• Solvent: Dry DMF

Step-by-Step:

• Pre-Activation: Dissolve the acid and HATU in DMF. Add 1.0 eq of DIPEA. Stir for 5–10 mins.

  • Note: Do not add all base yet. High pH promotes side reactions.

• Coupling: Add the 4-methoxyaniline followed by the remaining DIPEA (2.0 eq).

• Inert Atmosphere: Flush with Argon/Nitrogen and cap tightly. Stir for 12–16 hours.

• Workup: Dilute with EtOAc (excess). Wash with 5% LiCl (aq) x3 (to remove DMF), then 1N HCl, then Brine.

Part 4: Data & Purification Strategy

Solvent Compatibility Table

Solvent	Solubility of Pyrazole Acid	Suitability for Coupling	Notes
DCM	Poor (Suspension)	Good (Acid Chloride route)	Best for workup; poor for direct coupling.
DMF	Moderate	Excellent (HATU/EDC)	Hard to remove; use LiCl wash.
THF	Moderate	Good	Good compromise; easy to evaporate.
Water	Poor	N/A	Avoid moisture strictly.

Purification of the Target Amide The product, N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, is likely a solid.

• Trituration: Before running a column, try triturating the crude solid with cold Diethyl Ether or DCM/Hexane (1:1) . The product often precipitates while impurities (aniline oxidation products) remain in solution.

• Flash Chromatography:

  • Stationary Phase: Silica Gel.

  • Eluent: 0

    10% Methanol in DCM. (The pyrazole NH makes the compound polar).

  • Tip: Add 1% Triethylamine to the eluent to prevent streaking of the pyrazole.

References

• Montalbetti, C. A. G. N., & Falque, V. (2005).[4][5][6][7] Amide bond formation and peptide coupling.[5][7][8][9] Tetrahedron, 61(46), 10827–10852.[5][7]

  • Grounding: Comprehensive review of coupling reagents, supporting the choice of HATU vs Acid Chlorides for difficult substr

• Valeur, E., & Bradley, M. (2009).[6] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.

  • Grounding: Discusses the mechanisms of side reactions (like N-acylation)

• Beutner, G. L., et al. (2018). TCFH–NMI: Direct Access to N-Acyl Imidazoliums for Challenging Amide Bond Formations. Organic Letters, 20(14), 4218–4222.

  • Grounding: Provides context for coupling electron-deficient or difficult amines, contrasting with the electron-rich n

• Deng, X., & Mani, N. S. (2008).[10] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Journal of Organic Chemistry, 73(6), 2412–2415.

  • Grounding: Establishes the fundamental reactivity and regioselectivity challenges inherent to the pyrazole ring system.

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amide bond formation: beyond the myth of coupling reagents [ouci.dntb.gov.ua]
• 5. pubs.acs.org [pubs.acs.org]
• 6. people.uniurb.it [people.uniurb.it]
• 7. books.rsc.org [books.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. hepatochem.com [hepatochem.com]
• 10. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Solving degradation issues of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide in solution

A Guide to Understanding and Mitigating Degradation in Solution

Welcome to the technical support center for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the stability of this compound in solution. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to help ensure the integrity of your experiments.

Introduction

N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide is a molecule of interest in various research and development fields. Like many complex organic molecules, its stability in solution can be influenced by a range of environmental factors, including pH, temperature, light, and the presence of other chemical entities. Understanding the potential degradation pathways is crucial for obtaining reliable and reproducible experimental results. This guide will walk you through the common degradation issues and provide practical solutions to mitigate them.

Troubleshooting Guide

This section is designed to help you diagnose and solve specific degradation-related issues you may encounter during your experiments.

Problem 1: Loss of compound potency or concentration over time in aqueous solutions.

Q: I've prepared an aqueous solution of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, but I'm observing a decrease in its concentration when I re-analyze it after a few hours or days. What could be the cause?

A: The most likely cause for the loss of your compound in an aqueous solution is hydrolysis of the carboxamide bond. Amide hydrolysis can be catalyzed by both acidic and basic conditions, leading to the cleavage of the amide bond to form the corresponding carboxylic acid and amine.[1][2][3]

Potential Degradation Pathway: Hydrolysis

The degradation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide via hydrolysis would yield 1H-pyrazole-3-carboxylic acid and p-anisidine.

Troubleshooting Steps:

• pH Measurement: Immediately measure the pH of your solution. The stability of amides is often pH-dependent.

• Forced Degradation Study: To confirm if hydrolysis is the issue, you can perform a forced degradation study. This involves intentionally exposing your compound to acidic and basic conditions and monitoring the formation of degradation products.

• Solution Buffering: If you determine that the degradation is pH-mediated, preparing your solutions in a suitable buffer system can help maintain a stable pH and minimize hydrolysis. The optimal pH will need to be determined experimentally, but starting with a neutral pH (around 7) is a good practice.

• Low-Temperature Storage: Storing your solutions at lower temperatures (e.g., 2-8 °C) can significantly slow down the rate of hydrolysis.

Experimental Protocol: Forced Hydrolysis Study

This protocol will help you determine the susceptibility of your compound to acid and base-catalyzed hydrolysis.

Materials:

• N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Water (HPLC-grade or equivalent)

• Acetonitrile (HPLC-grade)

• pH meter

• HPLC system with UV detector

• Volumetric flasks and pipettes

Procedure:

• Prepare Stock Solution: Prepare a stock solution of your compound in a suitable organic solvent (e.g., acetonitrile or DMSO) at a known concentration (e.g., 1 mg/mL).

• Prepare Test Solutions:

  • Acidic Condition: In a volumetric flask, add a small aliquot of your stock solution to 0.1 M HCl to achieve a final concentration of approximately 50-100 µg/mL.

  • Basic Condition: In a separate volumetric flask, add a small aliquot of your stock solution to 0.1 M NaOH to achieve the same final concentration.

  • Neutral Condition: In a third volumetric flask, add a small aliquot of your stock solution to water.

• Incubation: Store the prepared solutions at a controlled temperature (e.g., 40-60 °C) for a defined period (e.g., 2, 4, 8, 24 hours).

• Analysis: At each time point, take an aliquot of each solution, neutralize it if necessary (acidic solution with NaOH, basic solution with HCl), and dilute it with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis: Analyze the samples using a suitable HPLC method (see "Analytical Methodology" section below). Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

Data Interpretation:

By comparing the chromatograms of the stressed samples with the neutral control, you can determine the extent of degradation under acidic and basic conditions. The appearance of new peaks will indicate the formation of degradation products.

Problem 2: Appearance of unknown peaks in the chromatogram after exposure to light.

Q: I left my solution of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide on the lab bench, and now I see new peaks in my HPLC analysis. What could be happening?

A: Aromatic amides can be susceptible to photodegradation when exposed to light, particularly UV light.[4][5] This can lead to the formation of various degradation products through complex photochemical reactions.

Potential Degradation Pathway: Photodegradation

The aromatic rings in N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide can absorb light energy, leading to electronic excitation and subsequent chemical reactions. This can involve rearrangements, bond cleavages, or reactions with solvent molecules.

Troubleshooting Steps:

• Protect from Light: The most straightforward solution is to protect your solutions from light. Use amber vials or wrap your containers in aluminum foil.

• Photostability Study: To confirm light sensitivity, you can perform a photostability study by intentionally exposing your solution to a controlled light source and comparing it to a sample kept in the dark.

Experimental Protocol: Photostability Study

Materials:

• N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide solution

• Clear and amber glass vials

• A photostability chamber or a light source with controlled UV and visible light output

• HPLC system

Procedure:

• Prepare Samples: Prepare identical solutions of your compound in clear and amber vials.

• Exposure: Place the clear vial in the photostability chamber for a defined period (e.g., 24 hours). Keep the amber vial in the dark at the same temperature as a control.

• Analysis: After the exposure period, analyze both the exposed and control samples by HPLC.

Data Interpretation:

A significant decrease in the parent compound's peak area and the appearance of new peaks in the exposed sample compared to the control will confirm photodegradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide?

A1: Based on the structure, solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are likely to be good choices for preparing highly concentrated stock solutions. For working solutions, acetonitrile or methanol are often suitable, but their compatibility and the compound's stability in these solvents should be verified.

Q2: What are the ideal storage conditions for solutions of this compound?

A2: To minimize degradation, solutions should be stored at low temperatures (2-8 °C or -20 °C for long-term storage) and protected from light by using amber vials or by wrapping the container in foil. If the compound is found to be sensitive to hydrolysis, storing it as a stock solution in an anhydrous organic solvent is preferable to storing it in an aqueous solution.

Q3: How can I identify the degradation products?

A3: Identifying unknown degradation products typically requires advanced analytical techniques. After separating the degradants using HPLC, you can use mass spectrometry (LC-MS) to determine their molecular weights. Further structural elucidation can be achieved using techniques like tandem mass spectrometry (MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy on isolated degradation products.

Q4: Are there any excipients I should avoid when formulating this compound?

Analytical Methodology

A robust analytical method is essential for monitoring the stability of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the standard approach.

Recommended Starting HPLC Method (to be optimized)

This method provides a starting point for developing a stability-indicating assay. Validation according to ICH guidelines is necessary for use in regulated environments.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	Start with a higher percentage of A, and gradually increase the percentage of B to elute the compound and its potential degradants. A typical gradient might be: 0-2 min: 5% B2-15 min: 5% to 95% B15-18 min: 95% B18-20 min: 95% to 5% B20-25 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at a wavelength of maximum absorbance (to be determined by UV scan, likely around 254 nm)
Injection Volume	10 µL

Method Development and Validation Notes:

• The gradient should be optimized to ensure adequate separation of the parent peak from any degradation product peaks.

• For method validation, you will need to assess parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

• The use of a photodiode array (PDA) detector can be beneficial as it allows for the assessment of peak purity.

Visualization of Degradation and Workflow

Degradation Pathway

Caption: Potential degradation pathways.

Troubleshooting Workflow

Caption: Troubleshooting decision tree.

Summary of Recommendations

To ensure the stability of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide in solution, the following best practices are recommended:

Parameter	Recommendation	Rationale
pH	Maintain a stable, near-neutral pH using a buffer system.	To minimize the risk of acid or base-catalyzed hydrolysis of the amide bond.
Temperature	Store solutions at low temperatures (2-8 °C or -20 °C).	To reduce the rate of chemical degradation reactions.
Light Exposure	Protect solutions from light using amber vials or by wrapping containers in foil.	To prevent photodegradation of the aromatic components of the molecule.
Solvent	For long-term storage, use an anhydrous aprotic solvent like DMSO or DMF for stock solutions. Minimize the time the compound is in aqueous solutions.	To prevent hydrolysis.
Analysis	Use a validated stability-indicating HPLC method to monitor the purity and concentration of the compound.	To accurately quantify the parent compound and detect any potential degradation products.

By following these guidelines and employing the troubleshooting and experimental protocols provided, you can enhance the reliability of your research and development activities involving N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide.

References

• Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Available at: [Link]

• The Photolyses of Fully Aromatic Amides. ResearchGate. Available at: [Link]

• Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. CORE. Available at: [Link]

• Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Available at: [Link]

• The Photolyses of Fully Aromatic Amides. Canadian Science Publishing. Available at: [Link]

• Drug–Excipient Interactions. Available at: [Link]

• Hydrolysis of an amide in acid solution actually gives a carboxylic acid and the salt of ammonia or an amine (the ammonia or amine initially formed is neutralized by the acid). Basic hydrolysis gives a salt of the carboxylic acid and ammonia or an amine. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. N-methoxy-(phenyl-ethyl)-pyrazole-carboxamide | C13H15N3O2 | CID 122640191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. quercus.be [quercus.be]
• 4. FORMULATION DEVELOPMENT - A Quick Approach for Evaluation of Drug-Excipient Compatibility: Case of Acetylsalicylic Acid [drug-dev.com]
• 5. pnrjournal.com [pnrjournal.com]

Enhancing metabolic stability of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

Topic: N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide Ticket ID: METAB-OPT-2024-05 Assigned Specialist: Senior Application Scientist, Lead Optimization Unit

Diagnostic Overview: The "Anisole Trap"

Welcome to the Metabolic Stability Support Center. You are likely visiting this page because your lead compound, N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide , is showing high intrinsic clearance (

) in liver microsome assays, resulting in poor half-life ( ) in vivo.

Root Cause Analysis

Based on the structure, your molecule suffers from two primary metabolic liabilities. The most critical is the 4-methoxyphenyl (anisole) moiety .

• O-Demethylation (Primary Driver): Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4) rapidly attack the methoxy group. The mechanism involves hydrogen abstraction from the methyl group, followed by hydroxylation to a hemiacetal, which collapses to release formaldehyde and the corresponding phenol.

• Phase II Conjugation: The resulting phenol is an immediate substrate for UDP-glucuronosyltransferases (UGTs), leading to rapid renal excretion.

• Pyrazole N-Glucuronidation (Secondary): The free

  on the 1H-pyrazole is a direct target for N-glucuronidation.

Visualizing the Liability

The following diagram illustrates the metabolic cascade degrading your compound.

Figure 1: The primary metabolic clearance pathway via O-demethylation and subsequent glucuronidation.

Structural Modification Guide (Troubleshooting Solutions)

To resolve high clearance, apply the following structural modifications. These are ranked from "Least Disruptive" (to binding affinity) to "Most Robust."

Strategy A: Deuteration (The Kinetic Isotope Effect)

Logic: Replacing hydrogen with deuterium (

or ) strengthens the C-H bond. The C-D bond is shorter and stronger due to the lower zero-point energy, making the rate-limiting step of Hydrogen Atom Transfer (HAT) significantly slower [1, 2].

• Modification: Replace

  with .

• Expected Outcome: 20–50% reduction in

  without changing binding affinity or lipophilicity.

Strategy B: Fluorination (Metabolic Blocking)

Logic: Fluorine is metabolically inert and electron-withdrawing. It deactivates the aromatic ring towards oxidation and prevents the initial hydrogen abstraction [3].

• Modification 1 (Bioisostere): Replace

  with (Trifluoromethoxy).

  • Risk:[1] Increases LogP (lipophilicity), potentially lowering solubility.

• Modification 2 (Steric Shield): Add a Fluorine atom to the phenyl ring ortho to the methoxy group (3-fluoro-4-methoxyphenyl).

  • Benefit: Sterically hinders the CYP enzyme from accessing the methoxy hydrogens.

Strategy C: Pyrazole Protection

Logic: If O-demethylation is blocked but clearance remains high, the 1H-pyrazole nitrogen is the culprit.

• Modification: N-methylation (

  -methylpyrazole).

• Benefit: Blocks N-glucuronidation.

Comparative Efficacy Table

Strategy	Modification	Target Liability	Predicted Stability ( )	Lipophilicity Impact
Control		N/A	Low (< 15 min)	Baseline
A (Deuterium)		O-Demethylation	Moderate (+30-50%)	None
B1 (Blocking)		O-Demethylation	High (> 60 min)	High Increase (+LogP)
B2 (Shielding)	3-F, 4-OMe	Ring Oxidation	Moderate	Slight Increase
C (N-Cap)	N-Me Pyrazole	N-Glucuronidation	High (Synergistic)	Slight Increase

Experimental Validation: Microsomal Stability Assay

Do not rely on predictions. Validate your modifications using this standardized Liver Microsome (LM) protocol.

Protocol: High-Throughput Microsomal Stability

Standard Operating Procedure (SOP-MET-001)

Materials:

• Pooled Liver Microsomes (Human/Rat/Mouse), 20 mg/mL.

• NADPH Regenerating System (or 1 mM NADPH solution).

• Phosphate Buffer (100 mM, pH 7.4).[2]

• Stop Solution: Acetonitrile (ACN) with Internal Standard (IS).

Workflow Diagram:

Figure 2: Step-by-step workflow for determining intrinsic clearance.

Critical Calculation: Calculate the slope (

) of vs. time.

Troubleshooting FAQ

Q: My "stable" deuterated analog (

-OMe) shows no improvement in stability. Why? A: This indicates "Metabolic Switching."[3] When you blocked the O-demethylation pathway, the enzymes shifted to the next most vulnerable site—likely the 1H-pyrazole nitrogen (N-glucuronidation) or the phenyl ring itself (aromatic hydroxylation).

• Action: Check for N-glucuronide metabolites using LC-MS (look for +176 Da mass shift). If present, alkylate the pyrazole nitrogen [4, 5].

Q: The clearance is high, but I don't see any metabolites in the MS. Where is it going? A: You may have non-NADPH dependent clearance .

• Test: Run a control incubation without NADPH.

• Diagnosis: If the compound still disappears, it is likely being hydrolyzed (amidases attacking the carboxamide) or binding irreversibly to the microsomal protein (non-specific binding).

Q: My

values vary wildly between replicates. A: This is often due to solvent effects .

• Check: Ensure your final DMSO concentration is < 0.1% (v/v). High DMSO inhibits CYP enzymes.

• Check: Ensure the reaction is linear. If the compound is 90% gone in 5 minutes, lower the protein concentration to 0.1 mg/mL to capture the kinetic rate [6].

References

• Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Strategies to Enhance Metabolic Stability. Source: NEDMDG. URL:[Link]

• Optimizing and characterizing 4-methyl substituted pyrazol-3-carboxamides. Source: PubMed. URL:[Link]

• Metabolic Stability and its Role in Biopharmaceutical Development. Source: Longdom Publishing. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. nedmdg.org [nedmdg.org]

Reference Data & Comparative Studies

1H NMR interpretation and characterization of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

Topic: 1H NMR Interpretation and Characterization of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide Content Type: Technical Comparison & Characterization Guide Audience: Medicinal Chemists, Analytical Scientists, and Drug Discovery Researchers[1]

Executive Summary: The "Chameleon" of the Bench

N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide represents a privileged scaffold in kinase inhibitor design (e.g., similar to the aminopyrazole core of certain CDK inhibitors).[1] However, for the analytical scientist, this molecule presents a dual challenge: annular tautomerism and solvent-dependent proton exchange .

This guide objectively compares the characterization performance of this molecule in DMSO-d6 (the analytical gold standard) versus CDCl3 (the screening standard). We demonstrate that while CDCl3 offers convenience, it fails to capture the critical hydrogen-bonding network that defines the molecule's identity.

Part 1: Structural Analysis & Theoretical Basis

Before interpreting the spectrum, one must understand the dynamic nature of the 1H-pyrazole core. Unlike N-methylated pyrazoles, the 1H-pyrazole is unsubstituted at the ring nitrogens, leading to rapid proton migration (annular tautomerism).

The Tautomeric Equilibrium

In solution, the "3-carboxamide" and "5-carboxamide" forms are tautomers of the same molecule.[1] However, the equilibrium is heavily influenced by the hydrogen bond acceptor/donor capability of the solvent.

[1]

Part 2: Comparative Solvent Performance (DMSO-d6 vs. CDCl3)

The choice of solvent is not merely about solubility; it dictates the visibility of 40% of the molecule's proton environments (the NH groups).

Table 1: Chemical Shift Comparison

Feature	DMSO-d6 (Recommended)	CDCl3 (Alternative)	Performance Verdict
Pyrazole NH	δ 13.2 - 13.6 ppm (Broad Singlet)Visible due to strong H-bonding with DMSO oxygen.[1]	Often Invisible or very broad hump at δ 10-12.Rapid exchange causes signal loss.[1]	DMSO Wins: Essential for confirming the "1H" core integrity.[1]
Amide NH	δ 9.8 - 10.2 ppm (Singlet)Sharp, distinct peak.	δ 8.2 - 8.8 ppm (Broad)Upfield shift due to lack of solvent H-bonding.[1]	DMSO Wins: Quantifiable integration.
Pyrazole H-5	δ 7.7 - 7.9 ppm (Doublet/Broad)Deshielded.[1]	δ 7.5 - 7.6 ppm Often overlaps with phenyl protons.[1]	DMSO Wins: Better resolution from aromatic region.[1]
Phenyl Ring	δ 7.6 (d) & 6.9 (d) Clear AA'BB' system.	δ 7.5 (d) & 6.8 (d) Similar pattern, slightly compressed.	Tie: Both solvents resolve the p-methoxy phenyl group well.[1]
Methoxy (-OMe)	δ 3.75 ppm (Singlet)	δ 3.82 ppm (Singlet)	Tie: Standard diagnostic peak.[1]

Why DMSO-d6 is Superior for this Scaffold

• Viscosity & Relaxation: DMSO's higher viscosity slows molecular tumbling slightly, but its polarity stabilizes the amide and pyrazole protons, "locking" them into a hydrogen-bonded state that slows chemical exchange. This sharpens the NH signals.[1]

• Water Separation: In CDCl3, trace water often overlaps with the amide or pyrazole signals. In DMSO, the water peak is distinct (δ 3.33 ppm), usually clear of the aromatic region.

Part 3: Detailed Characterization Walkthrough

This section assumes the spectrum is acquired in DMSO-d6 at 300K.[1]

The Diagnostic "Bookends"

• Low Field (Left): Look immediately for the Pyrazole NH (~13.4 ppm) . If this is missing, you may have the N-alkylated impurity or the salt form.

• High Field (Right): The Methoxy Singlet (~3.75 ppm) . This integrates to 3H and serves as your internal calibration standard for integration.[1]

The Aromatic Zone (6.5 - 8.0 ppm)

• The Phenyl System (AA'BB'): The 4-methoxyphenyl group creates a symmetric pattern.[1]

  • δ 7.65 ppm (2H, d, J=9.0 Hz): Protons ortho to the amide linker. Deshielded by the electron-withdrawing amide.[1]

  • δ 6.92 ppm (2H, d, J=9.0 Hz): Protons ortho to the methoxy group. Shielded by the electron-donating oxygen.[1]

• The Pyrazole Backbone:

  • δ 7.82 ppm (1H, d, J=2.3 Hz): H-5 . This proton is closer to the ring nitrogens.[1]

  • δ 6.70 ppm (1H, d, J=2.3 Hz): H-4 . This proton is significantly upfield.[1][2]

  • Note: If the pyrazole NH is exchanging rapidly, the coupling between H-4 and H-5 may blur, or H-5 may appear broader than H-4.[1]

The Linker

• Amide NH (~10.0 ppm): This singlet confirms the formation of the amide bond. If this peak is a doublet, it implies coupling to a neighboring CH (not possible here) or a specific rotameric state (rare).

Part 4: Experimental Protocol

To ensure reproducibility, follow this self-validating workflow.

Workflow Diagram

Figure 2: Standardized acquisition workflow for pyrazole carboxamides.

Step-by-Step Methodology

• Preparation: Dissolve 5–8 mg of the solid in 600 µL of DMSO-d6. Use a high-quality NMR tube to prevent shimming errors.[1]

• Acquisition:

  • Pulse Sequence: Standard zg30 (Bruker) or s2pul (Varian).

  • Scans (ns): 16 (minimum) to resolve the broad pyrazole NH.

  • Relaxation Delay (d1): Set to ≥ 1.0s. The aromatic protons relax slowly; a short d1 will skew integration values (e.g., the phenyl ring integrating to 1.8H instead of 2.0H).

• D2O Shake (Validation): If the peaks at 13.4 ppm and 10.0 ppm are ambiguous, add 1 drop of D2O, shake, and re-acquire. Result: Both NH signals should disappear, confirming they are exchangeable protons.

Part 5: Differentiation from Alternatives

A common synthesis byproduct is the regioisomer (where the amide is at position 5) or the N-methylated derivative.

Feature	Target: 3-Carboxamide	Alternative: N-Methyl Derivative	Alternative: 5-Carboxamide
Py-NH Signal	Present (~13.4 ppm)	Absent	Present
N-Me Signal	Absent	Singlet ~3.9-4.0 ppm	Absent
NOE Correlation	Amide NH ↔ Phenyl protons (Strong)	N-Me ↔ H-5 (Strong)	Amide NH ↔ Pyrazole NH (Potential)
H-4 Shift	~6.7 ppm	~6.6 ppm	~6.8 ppm

Expert Insight: To definitively distinguish the 3-carboxamide from the 5-carboxamide (if N is unsubstituted), rely on 13C NMR or HMBC . The Carbonyl carbon in the 3-isomer typically correlates with the H-4 proton (2-bond coupling), whereas the connectivity in the 5-isomer is magnetically distinct due to the proximity of the nitrogen lone pair.[1]

References

• Claramunt, R. M., et al. (1993).[3] "A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles." Canadian Journal of Chemistry.[1] Link

• Abraham, R. J., et al. (2006).[4] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. Link

• Foces-Foces, C., et al. (2001).[3] "A solid-state NMR... study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains." Journal of the American Chemical Society.[1][3] Link

• Gottlieb, H. E., et al. (1997).[5] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents." Journal of Organic Chemistry. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles [mdpi.com]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Senior Application Scientist's Guide to LC-MS/MS Fragmentation for the Structural Validation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

Introduction: The Critical Role of Structural Validation in Drug Development

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory submission and preclinical progression. For researchers and drug development professionals, the synthesis of promising molecules like N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, a compound belonging to a class known for its diverse biological activities, is but the first step.[1][2][3] The subsequent, and arguably more critical, phase is the rigorous validation of its chemical structure. This guide provides an in-depth, experience-driven comparison of theoretical versus experimental Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) fragmentation patterns for the definitive structural elucidation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide.

This document is not a mere recitation of protocols; it is a distillation of a senior application scientist's approach to method development, data interpretation, and regulatory compliance. We will delve into the "why" behind the "how," offering insights grounded in years of practical experience in the bioanalytical laboratory. Our objective is to equip you, the researcher, with a robust framework for validating not just this specific molecule, but also other novel pyrazole carboxamide derivatives that may emerge from your discovery pipeline.

Theoretical Fragmentation Pathways: A Predictive Approach

In the absence of established literature on the specific fragmentation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, a predictive approach based on the known fragmentation of its constituent moieties is a scientifically sound starting point. The molecule can be deconstructed into three key fragments for analysis: the pyrazole-3-carboxamide core, the N-linked 4-methoxyphenyl group, and the potential for interactions between these structures upon ionization.

The expected protonated molecule [M+H]⁺ for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide (C₁₁H₁₁N₃O₂) has a monoisotopic mass of approximately 218.0924 m/z.

Predicted Major Fragmentation Pathways

• Cleavage of the Amide Bond: This is a common and highly probable fragmentation pathway for carboxamides.[4] This would result in two primary product ions:

  • Product Ion A (m/z 123.0502): The 4-methoxyaniline cation. The fragmentation of this ion is well-characterized and can further lose a methyl radical (•CH₃) to yield a phenoxyaminyl cation at m/z 108.0260, or a neutral loss of formaldehyde (CH₂O) to yield an aminophenyl cation at m/z 93.0573.

  • Product Ion B (m/z 95.0240): The 1H-pyrazole-3-carbonyl cation. This fragment is characteristic of the pyrazole core.

• Fragmentation of the Pyrazole Ring: Pyrazole rings are known to undergo ring-opening and subsequent fragmentation.[5][6] A common fragmentation involves the loss of HCN (27 Da), which could lead to a fragment from the pyrazole-3-carbonyl cation (m/z 95.0240) at approximately m/z 68.00.

• Loss from the Methoxyphenyl Group: The methoxy group is susceptible to neutral loss of formaldehyde (CH₂O, 30 Da) or a methyl radical (•CH₃, 15 Da) from the intact protonated molecule or larger fragments.

The following diagram illustrates the predicted fragmentation pathways:

Caption: Predicted Fragmentation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide.

Experimental Validation: A Robust LC-MS/MS Protocol

The following protocol is designed to be a self-validating system, incorporating best practices for method development and adhering to regulatory expectations for bioanalytical method validation.[7][8]

Instrumentation and Reagents

• LC-MS/MS System: A high-sensitivity triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

• HPLC System: A UHPLC system capable of delivering stable gradients at low flow rates.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point for small molecule analysis.

• Reagents: HPLC-grade acetonitrile, methanol, and water; formic acid (LC-MS grade).

• Reference Standard: Certified N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide of known purity.

Step-by-Step Experimental Workflow

• Reference Standard and Stock Solution Preparation:

  • Accurately weigh the reference standard and dissolve in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to prepare working solutions for calibration standards and quality control (QC) samples.

• LC Method Development:

  • Mobile Phase: Start with a simple gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile). A gradient from 5% to 95% B over 5-7 minutes is a reasonable starting point.

  • Flow Rate: For a 2.1 mm ID column, a flow rate of 0.3-0.4 mL/min is appropriate.

  • Column Temperature: Maintain the column at a constant temperature, typically 40 °C, to ensure reproducible retention times.

  • Injection Volume: 2-5 µL.

• MS/MS Method Development:

  • Ionization Mode: Positive electrospray ionization (ESI+) is predicted to be optimal due to the presence of basic nitrogen atoms.

  • Full Scan (Q1 Scan): Infuse a dilute solution of the reference standard to determine the m/z of the protonated molecule [M+H]⁺.

  • Product Ion Scan (MS2 Scan): Select the [M+H]⁺ ion as the precursor and ramp the collision energy (e.g., from 10 to 40 eV) to identify the most abundant and specific product ions.

  • Multiple Reaction Monitoring (MRM) Transition Selection: Based on the product ion scan, select at least two MRM transitions for quantification and qualification. A potential quantitative transition would be 218.1 → 123.1, and a qualitative transition could be 218.1 → 95.0.

Caption: Experimental Workflow for LC-MS/MS Analysis.

Method Validation Parameters

A "fit-for-purpose" validation approach should be adopted. For definitive structural confirmation and as a prelude to quantitative bioanalysis, the following parameters are critical:[9][10][11]

Validation Parameter	Acceptance Criteria	Rationale
Specificity & Selectivity	No interfering peaks at the retention time of the analyte in blank matrix.	Ensures the signal is from the analyte of interest.
Linearity & Range	Correlation coefficient (r²) ≥ 0.99 for a calibration curve of at least 6 non-zero points.	Demonstrates a proportional response to concentration.
Accuracy & Precision	Within ±15% of nominal for QCs (±20% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).	Establishes the reliability and reproducibility of the method.
Matrix Effect	Assessed to ensure that matrix components do not suppress or enhance ionization.	Critical for accurate quantification in biological samples.
Stability	Analyte stability evaluated under various storage and handling conditions.	Ensures sample integrity from collection to analysis.

Comparison and Interpretation: Bridging Theory and Practice

The core of this guide is the comparison of the predicted fragmentation patterns with the actual experimental data obtained from the LC-MS/MS analysis.

Predicted Fragment	Expected m/z	Experimentally Observed m/z	Interpretation of Discrepancies
[M+H]⁺	218.0924	Confirm the molecular weight of the synthesized compound.
4-Methoxyaniline Cation	123.0502	A strong signal confirms the presence of the N-(4-methoxyphenyl) moiety.
1H-Pyrazole-3-carbonyl Cation	95.0240	A significant peak validates the pyrazole-carboxamide core.
Phenoxyaminyl Cation	108.0260	Further confirms the 4-methoxyaniline structure.
Aminophenyl Cation	93.0573	Provides additional evidence for the methoxyphenyl group.
Pyrazole Ring Fragment	~68.00	Absence may indicate stability of the pyrazole ring under the chosen conditions.

Interpreting the Results:

• High Correlation: A strong match between the predicted and observed major fragments provides high confidence in the structure of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide.

• Minor Discrepancies: The relative intensities of fragments may differ from predictions due to the specific collision energy and instrument geometry. This is expected and does not invalidate the structure if the major fragments are present.

• Unexpected Fragments: The presence of significant, unpredicted fragments warrants further investigation. This could indicate the presence of an isomer, an impurity, or an unexpected rearrangement during fragmentation. High-resolution mass spectrometry (HRMS) would be invaluable in such cases to determine the elemental composition of these unknown fragments.

Conclusion: A Framework for Confident Structural Validation

This guide has provided a comprehensive framework for the validation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide using LC-MS/MS. By combining predictive fragmentation analysis with a robust, validation-centric experimental protocol, researchers can achieve a high degree of confidence in the structural integrity of their synthesized compounds. This approach not only satisfies the rigorous demands of scientific integrity but also lays the groundwork for successful regulatory submissions. The principles and methodologies outlined herein are broadly applicable to the characterization of other novel small molecules, making this guide a valuable resource for any scientist engaged in the pursuit of new therapeutic agents.

References

• Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. (2015). Bioanalysis Zone.
• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. (2014). PMC.
• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. (2015). AAPS.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025).
• ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022). European Medicines Agency.
• Simultaneous determination of five pyrazole fungicides in cereals, vegetables and fruits using liquid chromatography/tandem mass spectrometry. (2025).
• 4-Methoxyaniline; LC-ESI-QFT; MS2; CE: 30; R=17500; [M+H]+. (2020). MassBank.
• Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. (n.d.). J-Stage.
• Discovery of Novel Pyrazole Amides as Potent Fungicide Candidates and Evaluation of Their Mode of Action. (2022). Journal of Agricultural and Food Chemistry.
• Fragment-Based Lead Generation of 5-Phenyl-1H-pyrazole-3-carboxamide Derivatives as Leads for Potent Factor Xia Inhibitors. (2018). MDPI.
• Mass spectrometric study of some pyrazoline derivatives. (1998).
• Mass Spectrometry - Fragmentation P
• GC-MS/MS method for determining fluxapyroxad residues in fruits and vegetables. (n.d.).
• Fragmentation patterns in the mass spectra of organic compounds. (n.d.). Chemguide.
• Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. (2024). PMC.
• LC-MS Analysis of Common Fungicide Residues. (n.d.).
• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (n.d.).
• Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identific
• An LC-MS/MS method for determination of novel fungicide pyraoxystrobin in rat plasma and tissues: Toxicokinetics and tissue distribution study. (2015). PubMed.
• MS/MS spectra and proposed fragmentation patterns of the four newly found metabolites. (n.d.).
• Synthesis of Novel Heterocyclic Pyrazole-3-carboxamides using Nitrilimines. (n.d.).
• Separation of 4-Methoxyaniline on Newcrom R1 HPLC column. (2018). SIELC Technologies.
• Fragment-Based Lead Generation of 5-Phenyl-1 H-pyrazole-3-carboxamide Derivatives as Leads for Potent Factor Xia Inhibitors. (2018). PubMed.
• Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Deriv
• Influence of Biofield Energy Treatment on Isotopic Abundance Ratio in Aniline Deriv

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• 11. bioanalysisforum.jp [bioanalysisforum.jp]

The Purity Paradox: Validating N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide for High-Fidelity Biological Assays

Executive Summary: The Cost of "95% Pure"

In drug discovery, the label "95% Purity" is often a statistical trap. For a scaffold like N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide —a privileged structure in kinase inhibition (e.g., JAK, CLK) and osteogenic differentiation—the remaining 5% often dictates the biological phenotype.

Commercial vendors typically validate via HPLC-UV (254 nm). This method is blind to inorganic catalysts (Palladium, Copper) and insensitive to non-chromophoric precursors. In sensitive cellular assays, these "ghost" impurities can act as Pan-Assay Interference Compounds (PAINS) , causing redox cycling, protein aggregation, or fluorescence quenching.

This guide contrasts Standard Vendor Grade material against a Bio-Assay Validated workflow, demonstrating why the latter is non-negotiable for reproducible data.

Technical Deep Dive: The Molecule & Its Vulnerabilities

The molecule consists of a pyrazole core coupled to a 4-methoxyaniline moiety via a carboxamide bond. While chemically stable, its synthesis introduces three specific biological liabilities:

• Palladium (Pd) Contamination: The amide coupling or precursor synthesis (e.g., Suzuki coupling on the pyrazole) often utilizes Pd catalysts.[1] Pd is a potent "Red Herring," capable of inhibiting kinases and mimicking drug activity at nanomolar concentrations.

• Precursor Toxicity (4-Methoxyaniline): Unreacted 4-methoxyaniline (p-anisidine) is redox-active. In metabolic assays (MTT/MTS), it can artificially enhance or suppress signal, independent of cell viability.

• Regioisomerism (

  vs -Pyrazole): The pyrazole ring is tautomeric. Improper alkylation or protection strategies can yield -substituted isomers with vastly different binding affinities, diluting the effective concentration of the active species.

Comparative Analysis: Standard vs. Validated Grade

The following table contrasts the typical commercial specification with the requirements for a high-fidelity chemical probe.

Feature	Standard Vendor Grade	Bio-Assay Validated Grade	Biological Implication
Purity Method	HPLC-UV (254 nm)	qNMR + LC-MS/MS (MaxPlot)	UV misses non-absorbing impurities; qNMR gives absolute mass purity.
Purity Threshold	>95% (Relative Area)	>98% (Absolute Weight)	5% impurity can be 100x more potent than the target.
Metal Content	Not Reported	Pd, Cu < 5 ppm (ICP-MS)	Pd causes false positives in AlphaScreen & fluorescence assays.
Identity	Low-Res Mass Spec	High-Res MS + 2D NMR (NOESY)	Confirms correct regioisomer ( -pyrazole).
Solubility	Visual	Kinetic Solubility (Nephelometry)	Prevents colloidal aggregation artifacts.
Endotoxin	Not Reported	< 0.1 EU/mL	Critical for immunomodulatory/macrophage assays.

The "False Positive" Mechanism

Impurities do not just lower potency; they often create fake potency. The diagram below illustrates how a "Standard Grade" compound generates misleading data.

Figure 1: Mechanism of Interference. Red pathways indicate how impurities (Pd, Aniline) bypass the target mechanism to generate false signals in biological readouts.

Experimental Protocols for Validation

To transition from Standard to Validated grade, implement this three-step orthogonal workflow.

Protocol A: Quantitative NMR (qNMR) for Absolute Purity

Standard HPLC only measures relative absorbance. qNMR measures the molar ratio of the compound against a certified internal standard.

• Internal Standard (IS): Select 1,3,5-Trimethoxybenzene (certified trace-metal free).

• Solvent: DMSO-

  (100%).

• Preparation: Weigh ~10 mg of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide and ~5 mg of IS into the same vial. Record weights to 0.01 mg precision.

• Acquisition: Run

  -NMR with a relaxation delay ( ) of at least 60 seconds (5x ) to ensure full relaxation.

• Calculation: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="display ng-star-inserted">

  Where =Integral, =Number of protons, =Molecular Weight, =Weight, =Purity of IS.[2][3]

Protocol B: ICP-MS for Residual Catalyst Detection

Required if the synthesis involved Pd, Cu, or Ni.

• Digestion: Digest 5 mg of compound in 1 mL concentrated

  (Trace Metal Grade) at 80°C for 2 hours.

• Dilution: Dilute to 10 mL with Milli-Q water.

• Calibration: Use a multi-element standard curve (0.1 ppb to 100 ppb).

• Threshold: Reject any batch with Pd > 5 ppm for biochemical assays (IC50) or > 10 ppm for cellular assays.

Protocol C: The "Spike-In" Biological Control

The ultimate test of causality.

• Design: Run your primary bioassay (e.g., Kinase IC50 or Cell Viability) with three arms:

  • Arm 1: Pure Compound (Validated Grade).

  • Arm 2: Pure Compound + 5% 4-Methoxyaniline (mimicking the impurity).

  • Arm 3: Pure Compound + 100 ppb

    .

• Analysis: If Arm 2 or 3 shows significantly higher potency than Arm 1, your previous data was an artifact.

Data Simulation: The Impact of Purity on IC50

The following data illustrates a typical scenario where impurities skew potency.

Compound Batch	Purity (qNMR)	Pd Content (ppm)	Apparent IC50 (Kinase X)	Interpretation
Vendor Batch A	94.2%	150 ppm	12 nM	False Positive. High potency driven by Pd inhibition of the kinase.
Vendor Batch B	96.5%	20 ppm	45 nM	Mixed effect.
Validated Probe	99.1%	< 1 ppm	210 nM	True Potency. The molecule is a moderate inhibitor, not a potent one.

Note: In this scenario, relying on Batch A would lead a project down a dead-end path, optimizing a scaffold that appears 20x more potent than it actually is.

Validation Workflow Diagram

This flowchart guides the decision-making process for accepting a compound for biological screening.

Figure 2: The "Go/No-Go" Validation Funnel. Strict gates ensure only chemically defined tools enter the biological assay.

References

• Arrowsmith, C. H., et al. (2015).[4] The promise and peril of chemical probes.[5] Nature Chemical Biology, 11, 536–541. [Link]

• Baell, J. B., & Walters, M. A. (2014). Chemistry: Chemical con artists foil drug discovery. Nature, 513(7519), 481–483. (Discusses PAINS and interference). [Link]

• Thorne, N., et al. (2010). Apparent activity in high-throughput screening: origins of compound management artifacts. Current Opinion in Chemical Biology, 14(3), 315-324. (Details metal contaminants). [Link]

• Structural Genomics Consortium (SGC). Chemical Probes - Characterization Criteria. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

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• 4. Best Practices for Chemical Probes - Alto Predict [altopredict.com]
• 5. Advancing Biomedical Research with Quality Chemical Probes [promega.jp]

A Comparative Guide to the Crystal Structure Determination of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical sciences, the precise three-dimensional arrangement of atoms within an active pharmaceutical ingredient (API) is paramount. This atomic blueprint, or crystal structure, governs critical physicochemical properties such as solubility, stability, bioavailability, and tabletability. For N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, a molecule of interest in medicinal chemistry, understanding its crystal structure is a foundational step in its development pathway. This guide provides an in-depth comparison of the state-of-the-art techniques used for its solid-state characterization, grounded in the principles of scientific integrity and practical, field-proven insights.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for elucidating the atomic structure of a crystalline material.[1][2] It provides an unambiguous determination of bond lengths, bond angles, and the packing of molecules in the crystal lattice.[1]

The Causality Behind the Workflow: An Experimental Protocol

The journey from a synthesized powder to a refined crystal structure is one of meticulous control and precision. Each step is designed to yield a single crystal of sufficient quality and size for diffraction analysis.

Step 1: Crystallization - The Art of Slow Growth

The cornerstone of a successful SC-XRD experiment is the growth of a high-quality single crystal.[3] This is often the most challenging and iterative step. The primary objective is to allow molecules to slowly and orderly arrange themselves into a repeating lattice. Rapid precipitation will almost invariably lead to an amorphous solid or a polycrystalline powder, unsuitable for this technique.

• Rationale for Solvent Selection: The ideal solvent system is one in which the compound has moderate solubility. Highly soluble compounds are difficult to crystallize, while poorly soluble ones may crash out of solution too quickly. For N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, a starting point would be polar protic solvents like methanol or ethanol, or polar aprotic solvents like acetone or ethyl acetate, given its functional groups.

• Common Crystallization Techniques:

  • Slow Evaporation: The simplest method, where a saturated solution is left undisturbed, allowing the solvent to evaporate slowly. Covering the container with parafilm and piercing a few small holes is a common practice to control the evaporation rate.[3]

  • Vapor Diffusion (Liquid/Liquid): A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting slow crystal growth.

  • Cooling: A saturated solution at an elevated temperature is slowly cooled. This should be done gradually to avoid the formation of many small crystals. Placing the flask in a large Dewar of warm water that is allowed to cool to room temperature and then transferred to a refrigerator is a common approach.

Step 2: Crystal Selection and Mounting

Once crystals have formed, they must be inspected under a microscope.[3]

• Criteria for a Good Crystal: A suitable crystal for SC-XRD should be a single, transparent entity with well-defined faces and no visible cracks or imperfections.[3] Crystals that appear cloudy, are inter-grown, or have a feathery appearance are generally not single crystals.[3] The optimal size for most modern diffractometers is between 0.1 and 0.3 mm in each dimension.[2][3]

• Mounting: The selected crystal is carefully mounted on a glass fiber or a cryoloop with a minimal amount of oil or grease and flash-cooled in a stream of cold nitrogen gas (typically 100 K). This cryogenic cooling minimizes thermal vibrations of the atoms and protects the crystal from radiation damage during data collection.

Step 3: Data Collection

The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to expose all possible crystallographic planes to the beam.[1] The diffracted X-rays are recorded by a detector. Modern diffractometers with CCD or CMOS detectors can collect a complete dataset in a matter of hours.

Step 4: Structure Solution and Refinement

The collected diffraction data (a series of spots of varying intensity) is processed to determine the unit cell dimensions and space group. The phases of the diffracted X-rays, which are lost during the experiment, are then determined using computational methods (e.g., direct methods or Patterson functions). This yields an initial electron density map, from which the positions of the atoms can be deduced.

This initial model is then refined using a least-squares method. The refinement process adjusts the atomic positions, and their thermal displacement parameters to improve the agreement between the calculated diffraction pattern (from the model) and the observed diffraction pattern. The quality of the final structure is assessed by various metrics, with the R-factor being a key indicator of agreement.

Alternative and Complementary Techniques

While SC-XRD is the gold standard, obtaining suitable single crystals is not always feasible. In such cases, other techniques can provide valuable structural information.

Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is a powerful technique for the characterization of polycrystalline materials.[4] Instead of a single crystal, a fine powder of the material is used. The resulting diffraction pattern is a 1D plot of intensity versus diffraction angle (2θ), which is a unique fingerprint for a specific crystalline phase.

Advantages over SC-XRD:

• Sample Requirements: Does not require the time-consuming process of growing single crystals. A small amount of polycrystalline powder is sufficient.

• Phase Identification: Excellent for identifying the crystalline phases present in a bulk sample and for detecting polymorphism.

Disadvantages:

• Structural Information: The 3D diffraction data is collapsed into a 1D pattern, leading to significant peak overlap, especially for complex, low-symmetry molecules. This makes ab initio structure determination much more challenging than with SC-XRD.[5]

• Ambiguity: While a powder pattern can confirm if a sample matches a known structure, solving a completely new structure from powder data alone can be difficult and may not yield the same level of detail and certainty as an SC-XRD experiment.

Experimental Protocol: Rietveld Refinement

For structure determination from powder data, a technique called Rietveld refinement is employed.[6] This involves fitting the entire experimental powder pattern with a calculated profile based on a structural model.[6] The model includes parameters for the crystal structure (atomic positions, lattice parameters) as well as instrumental and sample effects. The parameters are adjusted in a least-squares refinement to minimize the difference between the observed and calculated patterns.[6]

Computational Modeling: Crystal Structure Prediction (CSP)

Recent advances in computational chemistry have made Crystal Structure Prediction (CSP) an increasingly valuable tool, particularly in the pharmaceutical industry.[7] CSP methods use the 2D chemical structure of a molecule to predict its most likely crystal packing arrangements.[7]

Advantages:

• No Experiment Needed (Initially): Provides insights into potential polymorphs before any crystallization experiments are performed.

• Guides Experimentation: Can help guide experimental efforts to crystallize specific, desired polymorphs.

Disadvantages:

• Computational Cost: Can be computationally intensive and time-consuming, especially for flexible molecules.[7]

• Accuracy: While methods are improving, CSP is not yet a replacement for experimental determination. It provides a set of plausible structures that must be verified experimentally, often by comparing predicted powder patterns with experimental PXRD data.[8]

Methodology: Energy Landscapes

CSP algorithms search for the most stable crystal structures by exploring the molecule's potential energy landscape. This involves generating a vast number of trial structures and calculating their lattice energies using force fields or quantum mechanical methods. The most promising, low-energy structures are then presented as candidate polymorphs.[7]

Comparative Analysis

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Powder X-ray Diffraction (PXRD)	Crystal Structure Prediction (CSP)
Primary Output	Unambiguous 3D atomic structure, bond lengths, angles, and packing.	1D diffraction pattern (fingerprint), lattice parameters.	A ranked list of predicted, energetically favorable crystal structures.
Sample Requirement	High-quality single crystal (0.1-0.3 mm).	Polycrystalline powder.	2D chemical structure.
Key Advantage	Definitive and highly accurate structural determination.[1]	Rapid phase identification and analysis of bulk samples.	Predictive power for polymorphism; no physical sample needed initially.[7]
Key Limitation	Requires the often difficult and time-consuming growth of single crystals.	Structure solution is challenging and often ambiguous due to peak overlap.[5]	Computationally expensive; results require experimental validation.[7]
Use Case for N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide	Gold standard for absolute structure determination.	Quality control, polymorph screening, and validation of CSP results.	Early-stage assessment of potential polymorphs to guide development.

Illustrative Crystallographic Data for a Related Analog

Since the specific crystal structure of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide is not publicly available, we can look at a closely related structure, N-(2-Hydroxyethyl)-5-(4-methoxyphenyl)-4H-pyrazole-3-carboxamide, to understand the type of data obtained from an SC-XRD experiment.[9]

Parameter	Value (from analog)[9]
Chemical Formula	C₁₃H₁₅N₃O₃
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	21.82
b (Å)	10.08
c (Å)	12.28
β (°)	110.53
Volume (ų)	2531
Z	8
Key Structural Feature	The dihedral angle between the benzene and pyrazole rings is 7.7°.
Hydrogen Bonding	Molecules are linked by O—H⋯O, N—H⋯O, and N—H⋯N hydrogen bonds.

This data provides a precise description of the unit cell and the arrangement of molecules within it, including the crucial intermolecular interactions like hydrogen bonds that stabilize the crystal lattice.

Visualizing the Workflows

To better understand the processes involved, the following diagrams illustrate the experimental and logical workflows.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Caption: Interrelationship of Structural Analysis Techniques.

Conclusion

For the definitive structural elucidation of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, single-crystal X-ray diffraction is the unequivocal method of choice. It provides the most detailed and unambiguous structural data, which is critical for understanding its properties and for regulatory submissions. However, a pragmatic and comprehensive approach to solid-state characterization recognizes the synergistic value of alternative techniques. Powder XRD is an indispensable tool for routine analysis, quality control, and polymorph screening, especially when single crystals are elusive.[4] Furthermore, computational Crystal Structure Prediction is a powerful predictive tool that can de-risk and guide the experimental work in the early stages of drug development.[7] By integrating these methods, researchers can build a robust and comprehensive understanding of the solid-state chemistry of N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide, paving the way for its successful development.

References

• Adam, F., Samshuddin, S., Shruthi, Narayana, B., & Ameram, N. (n.d.). Crystal structure of 5-(4-methoxyphenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbaldehyde. National Institutes of Health. Available at: [Link]

• Taniguchi, T., & Fukasawa, R. (2025, October 13). Faster and More Reliable Crystal Structure Prediction of Organic Molecules. Waseda University. Available at: [Link]

• Harris, K. D. M. (n.d.). Structure Determination of Organic Materials from Powder X-ray Diffraction Data: Opportunities for Multi-technique Synergy. Available at: [Link]

• El-Hiti, G. A., et al. (2022, May 5). Intermolecular Interactions of 3,5-bis(4-Methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in a Cocrystal with 1,3-bis(4-Methoxyphenyl)prop-2-en-1-one and Dimethylformamide Solvate. MDPI. Available at: [Link]

• Rashid, F. N. A. A., et al. (2019, September 9). Crystal structure of ethyl 3-(4-methoxyphenyl)-5-methylcarbamoyl-1H-pyrazole-4-carboxylate, C15H17N3O4. ResearchGate. Available at: [Link]

• (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. Available at: [Link]

• (n.d.). N-(2-Hydroxyethyl)-5-(4-methoxyphenyl)-4H-pyrazole-3-carboxamide. National Center for Biotechnology Information. Available at: [Link]

• Creative Biostructure. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Available at: [Link]

• (n.d.). Cambridge Structural Database. UMass Dartmouth | Claire T. Carney Library. Available at: [Link]

• (n.d.). Cambridge Structural Database System. PSDS. Available at: [Link]

• (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences - The University of Queensland. Available at: [Link]

• (n.d.). re3data.org: Cambridge Structural Database. Available at: [Link]

• (n.d.). CCDC: Structural Chemistry Data, Software, and Insights. Available at: [Link]

• (n.d.). What is Rietveld refinement?. MyScope. Available at: [Link]

• (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry | UZH - Universität Zürich. Available at: [Link]

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Safety & Regulatory Compliance

N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide proper disposal procedures

Executive Summary & Immediate Safety Profile

Status: Hazardous Substance (Research Use Only). Primary Disposal Path: High-Temperature Incineration (Off-site).[1][2] Prohibited: Do not dispose of via sanitary sewer, trash, or biohazard autoclave.

N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide is a functionalized pyrazole often used in kinase inhibitor research.[1][2] Its disposal requires strict adherence to protocols designed for toxic organic amides .[3] While the pyrazole ring confers stability, the p-methoxyphenyl (anisidine-like) moiety presents potential aquatic toxicity and mutagenic risks.[1][2]

Critical "Do Not" Rules:

• DO NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides).[2] The amide nitrogen can facilitate violent oxidation or the formation of toxic nitrosamines.

• DO NOT attempt bench-top chemical deactivation (e.g., bleach).[1][2] The carboxamide bond is hydrolytically stable; partial degradation may yield p-anisidine, which is significantly more toxic than the parent compound.[2]

Hazard Identification & Structural Implications

To dispose of this chemical safely, you must understand why it is hazardous. We analyze the molecule based on its functional groups:

Functional Group	Disposal Implication	Hazard Class
Pyrazole Ring	Nitrogen-rich heterocycle.[1][2][4] Generates Nitrogen Oxides (NOx) during combustion.[2]	Toxic Fume Generator
Carboxamide Linker	High chemical stability. Resistant to ambient hydrolysis.	Persistent Organic Pollutant (Potential)
4-Methoxyphenyl	Structurally analogous to p-anisidine.[1][2] Potential skin sensitizer and blood toxin (methemoglobinemia).[2]	Acute Toxin / Irritant

Waste Segregation Workflow

Effective disposal starts with segregation at the bench. Use the following logic to determine the correct waste stream.

Figure 1: Decision tree for segregating pyrazole-carboxamide waste streams. Note that all paths lead to incineration.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound & Debris)

Applicability: Expired stocks, weighing boat residues, contaminated gloves/paper towels.[1][2]

• Primary Containment: Place the solid waste into a clear, 4-mil polyethylene bag.

  • Why? Clear bags allow EHS personnel to visually verify contents without opening.

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide" (Do not use abbreviations).[1][2]

  • Hazard Checkboxes: Toxic, Irritant.[3][5]

• Secondary Containment: Seal the bag and place it into the laboratory's dedicated Solid Hazardous Waste Drum (usually a wide-mouth HDPE drum).

• Sharps: If the solid is in a glass vial that cannot be emptied, place the entire vial into a Sharps/Glass Hazardous Waste container. Do not attempt to scrape powder out of narrow vials.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, HPLC effluent, dissolved stocks.[1][2]

• Solvent Compatibility Check:

  • Compatible: Methanol, DMSO, Acetone, Dichloromethane, Ethyl Acetate.[2]

  • INCOMPATIBLE: Nitric Acid, Perchloric Acid, Concentrated Hydrogen Peroxide.

• Segregation:

  • If dissolved in DCM/Chloroform : Pour into Halogenated waste carboy.

  • If dissolved in Methanol/DMSO : Pour into Non-Halogenated waste carboy.

• Rinsing: Triple-rinse the original container with a small volume of compatible solvent (e.g., Acetone) and add the rinsate to the waste carboy.

• Cap & Vent: Ensure the carboy cap is closed but vented (if using a safety funnel) to prevent pressure buildup.

Emergency Spill Response Procedures

In the event of a benchtop spill (solid powder), follow this containment loop to prevent aerosolization.

Figure 2: Circular workflow for managing spills. The cycle closes with reporting the incident to EHS.

Spill Cleanup Steps:

• Dampen: Do not dry sweep. Cover the powder with a paper towel dampened with water or methanol . This prevents dust generation (inhalation hazard).[2][3][5][6]

• Scoop: Use the damp towel to scoop the material.

• Solvent Wash: The compound is likely lipophilic. Wash the surface with Ethanol or DMSO to remove invisible residues after the bulk solid is removed.

• Verification: If available, use a UV lamp (254 nm) to check for fluorescence (many pyrazoles fluoresce) to ensure total cleanup.[2]

Regulatory & Compliance Context

RCRA Classification (USA): While N-(4-Methoxyphenyl)-1H-pyrazole-3-carboxamide is not explicitly listed on the EPA "P-List" or "U-List," it must be managed under the General Duty Clause due to its toxicity profile.[1][2]

• Waste Code Assignment:

  • If disposed of in a flammable solvent (e.g., Methanol): D001 (Ignitable).[2]

  • If disposed of as a pure solid: Classify as Non-Regulated Hazardous Waste (unless TCLP testing proves otherwise), but manage it with the stringency of a toxic waste.

  • Best Practice: Many institutions assign a "lab pack" code (e.g., D001/D002/D003 depending on co-contaminants) to ensure incineration.[2]

Destruction Efficiency: The only acceptable final fate is incineration at >1000°C with scrubbers to capture Nitrogen Oxides (NOx).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link][1][2]

• PubChem. (2024). Compound Summary for Pyrazole-carboxamide derivatives. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. [Link][1][2]

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